Chloride ion

• IUPAC Name: chloride
• InChI: InChI=1S/ClH/h1H/p-1
• InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-M
• Canonical SMILES: [Cl-]
• Molecular Formula: Cl-
• DSSTOX Substance ID: DTXSID6043969
• Molecular Weight: 35.45 g/mol
• Physical Description: Liquid
• Solubility: 6.3 mg/mL at 25 °C
• CAS No.: 16887-00-6
• Melting Point: -101 °C

Description

Significance of Chloride Ion as a Research Subject in Biological Systems

The this compound is the most abundant anion in the human body and plays a vital role in maintaining numerous physiological functions. nih.gov Its importance as a research subject stems from its integral involvement in cellular homeostasis, neuronal signaling, and transepithelial transport.

Cellular Homeostasis and Function: Chloride ions are crucial for maintaining osmotic pressure, acid-base balance, and cell volume. nih.gov The transport of chloride ions across cell membranes, facilitated by a diverse array of channels and transporters, is essential for these processes. portlandpress.comnih.gov Changes in intracellular chloride concentration can influence a variety of cellular functions, including transcription, translation, and cell proliferation. nih.gov Within intracellular compartments, chloride ions are key to the function of organelles such as lysosomes, endosomes, and mitochondria. nih.gov

Neuronal Signaling: In the central nervous system, chloride ions are fundamental to regulating neuronal excitability. portlandpress.com The neurotransmitters GABA and glycine (B1666218) activate ligand-gated chloride channels, leading to an influx or efflux of chloride that can either inhibit or, in some cases, excite neurons. portlandpress.comphysiology.org This modulation of neuronal activity is critical for brain development, neurotransmitter uptake, and preventing hyperexcitability that can lead to conditions like epilepsy. portlandpress.comphysiology.org The intracellular chloride concentration in neurons is tightly regulated by transporters like NKCC1 and KCC2. physiology.orgfrontiersin.org

Transepithelial Transport: Epithelial cells, which line various organs and cavities, utilize chloride channels to transport salts and water. nih.gov For instance, in the airways and intestines, the movement of chloride ions across the apical membrane drives the secretion of fluids, a process that is famously disrupted in cystic fibrosis due to mutations in the CFTR chloride channel. nih.govnih.gov In the stomach, chloride secretion is essential for the production of hydrochloric acid, which is necessary for digestion. nih.govportlandpress.com

The diverse and critical roles of chloride ions are underscored by the variety of diseases linked to dysfunctional chloride channels, including myotonia congenita, cystic fibrosis, and certain kidney diseases. physiology.orgresearchgate.net

Ecological and Environmental Relevance of this compound Dynamics

Natural and Anthropogenic Sources: Natural sources of chloride include the weathering of rocks and atmospheric deposition. arcgis.com However, major anthropogenic sources now dominate in many areas. These include the use of deicing salts (primarily sodium chloride) on roads in winter, the application of chloride-containing fertilizers in agriculture (such as potassium chloride), and discharges from water treatment facilities and industrial processes. mo.govarcgis.com

Impact on Aquatic Ecosystems: Elevated chloride concentrations in freshwater can be toxic to aquatic life, including fish, invertebrates, and plants. mo.govgov.bc.ca High chloride levels disrupt osmoregulation, the process by which aquatic organisms maintain the proper balance of salt and water in their bodies, which can impair survival, growth, and reproduction. gov.bc.caes.govt.nz Increased salinity can also lead to changes in the composition of aquatic communities and can mobilize heavy metals, further stressing the ecosystem. gov.bc.ca

Soil and Infrastructure: Chloride accumulation in soil can lead to salinization, which reduces the soil's ability to retain water and nutrients, making it more susceptible to erosion. mo.gov On land, high chloride levels can harm terrestrial plants and wildlife. mo.gov Furthermore, chloride is corrosive and can damage infrastructure such as bridges and pipes (B44673). mo.govmdpi.com

The persistent nature of the this compound—it does not break down in the environment—means that its accumulation is a long-term problem requiring careful management and mitigation strategies. mo.gov

Historical and Contemporary Paradigms in this compound Research

The understanding of the this compound's importance has evolved significantly over time, from early chemical discoveries to the cutting edge of molecular biology and environmental science.

Historical Perspectives: The element chlorine was first isolated in 1774 by Carl Wilhelm Scheele, and later identified as an element by Humphry Davy in 1810. rsc.org The physiological importance of chloride began to be recognized with the discovery of hydrochloric acid in the stomach. quora.com Early electrophysiological studies in the mid-20th century laid the groundwork for understanding the role of ions in nerve impulses. The development of ion-selective electrodes, with significant advancements in the 1960s, provided researchers with the tools to measure chloride concentrations in biological and environmental samples accurately. nahrainuniv.edu.iqalpha-measure.com Kolthof and Sanders created the first silver halide disk electrode in 1937, a precursor to modern chloride-selective electrodes. nahrainuniv.edu.iq

Contemporary Research Focus: Modern research on chloride ions is heavily focused on the molecular identification and characterization of the vast family of chloride channels and transporters. physiology.orgnews-medical.net Families such as the CLC, CFTR, and ligand-gated channels are well-established, while others continue to be discovered and characterized. physiology.orgwikipedia.org A significant area of contemporary research is the role of chloride dysregulation in a wide range of human diseases, including neurological disorders, cancers, and cystic fibrosis, with a goal of developing modulators of chloride channels as therapeutic agents. physiology.orgresearchgate.nettandfonline.com

In environmental science, current research aims to understand the complex dynamics of chloride in watersheds, the long-term impacts of salinization on ecosystems, and the development of more environmentally benign alternatives to road salt. arcgis.comgov.bc.ca Advanced modeling techniques are being used to predict the movement of chloride in concrete and soil to mitigate its corrosive effects on infrastructure. mdpi.comresearchgate.net

The following table provides a summary of key research findings related to the this compound:

Interactive Data Table of this compound Research Findings

Research Area	Key Finding	Significance
Cellular Biology	Chloride ions regulate cell volume, pH, and are essential for the function of organelles like lysosomes. nih.gov	Fundamental to basic cell survival and function.
Neuroscience	Chloride flux through GABA and glycine receptors modulates neuronal excitability. portlandpress.comphysiology.org	Critical for brain development and function; dysregulation linked to epilepsy. portlandpress.comphysiology.org
Physiology	The CFTR chloride channel is vital for fluid secretion in epithelial tissues. nih.govnih.gov	Mutations cause cystic fibrosis, highlighting its importance in organ function. nih.gov
Environmental Science	Increased chloride from deicing salts is toxic to freshwater aquatic life. mo.govgov.bc.ca	Poses a major threat to the health of freshwater ecosystems. mo.gov

| Material Science | Chloride ions are a primary cause of corrosion in reinforced concrete. mdpi.com | Impacts the durability and safety of infrastructure. mdpi.com |

Chloride Ion Transport Mechanisms and Molecular Physiology

Voltage-Gated Chloride Channels (ClCs)

The ClC family of proteins is a ubiquitous group of chloride channels and transporters found in organisms from bacteria to humans. annualreviews.org These proteins play crucial roles in stabilizing the membrane potential in skeletal muscle, facilitating transepithelial salt transport in the kidney, and controlling the pH and chloride concentration of intracellular compartments. frontiersin.org Mammalian ClC proteins are categorized into two main branches: plasma membrane-localized chloride channels (ClC-1, ClC-2, ClC-Ka, ClC-Kb) and intracellularly located Cl-/H+ exchangers (ClC-3 to ClC-7). physiology.orgencyclopedia.pub

ClC proteins exhibit a unique and conserved molecular architecture. They assemble as homodimers, with each subunit containing its own ion translocation pathway. physiology.orgku.eduwikipedia.org This "double-barreled" structure is a defining feature of the ClC family. nih.gov Each monomer is composed of 18 α-helices, with 17 being at least partially embedded in the membrane. encyclopedia.pub The transmembrane domain of each subunit is formed by two roughly repeated halves that are oriented in opposite directions within the membrane, an antiparallel architecture that is crucial for forming the ion selectivity filter. ku.edunih.gov

A significant feature of most eukaryotic ClC proteins is the presence of two cytosolic cystathionine-β-synthase (CBS) domains at their C-terminus. frontiersin.orgencyclopedia.pub These domains are involved in the modulation of transport activity, including regulation by adenosine nucleotides like ATP. frontiersin.orgnih.gov While the core transmembrane structure is highly conserved across the ClC family, the CBS domains show more variability and contribute to the functional diversity observed among different ClC isoforms. researchgate.net

ClC channels possess complex gating mechanisms that regulate the flow of chloride ions. Two distinct gating processes have been identified: a "fast gate" that operates on each individual pore and a "slow gate" or "common gate" that acts on both pores of the dimer simultaneously. frontiersin.orgnih.govresearchgate.net Both gating mechanisms are typically voltage-dependent, although the nature of this dependence can vary between different ClC homologs. nih.gov

The voltage dependence of ClC channels is not conferred by a canonical voltage-sensing domain as seen in many cation channels. Instead, it is intrinsically linked to the movement of the chloride ion itself within the electric field of the pore. annualreviews.orgfrontiersin.org The concentration of both intracellular and extracellular chloride and protons can modulate the gating of these channels. frontiersin.org For instance, ClC-1, the skeletal muscle chloride channel, is activated by depolarization, while ClC-2 is uniquely activated by hyperpolarization. elifesciences.orgjst.go.jpnih.gov The electrophysiological properties of different ClC channels are diverse, reflecting their specialized physiological roles. For example, ClC-1 currents are outwardly rectifying, while ClC-2 currents show inward rectification. nih.gov

Electrophysiological Properties of Select ClC Channels

ClC Channel	Voltage Dependence	Primary Modulators	Current-Voltage Relationship
ClC-1	Opens on depolarization	Cl-, H+, ATP	Outwardly rectifying
ClC-2	Opens on hyperpolarization	Cl-, H+, Cell swelling	Inwardly rectifying
ClC-Ka/Kb	Weak voltage dependence	Requires β-subunit Barttin	Nearly linear

ClC channels exhibit a characteristic anion selectivity sequence, typically Cl⁻ > Br⁻ > I⁻. frontiersin.orgphysiology.org This preference for smaller anions is a key feature that distinguishes them from some other anion channels. The structural basis for this selectivity lies within a narrow region of the pore known as the selectivity filter. ku.edu X-ray crystallography studies of bacterial ClC homologs have revealed three anion-binding sites within this filter, designated S_ext (external), S_cen (central), and S_int (internal). encyclopedia.pub

The permeation pathway is shaped by the antiparallel arrangement of α-helices. The partial positive charges at the N-termini of these helices create an electrostatically favorable environment that helps to stabilize the negatively charged chloride ions as they traverse the pore. ku.edu Additionally, the side chains of specific amino acid residues, including serines and tyrosines, form hydrogen bonds with the permeating anions, further contributing to selectivity. A critical residue in this region is a highly conserved glutamate (B1630785), often referred to as the "gating glutamate" (E_gate). elifesciences.orgnih.gov This residue is located near the narrowest part of the pore and plays a dual role in both gating and ion permeation. nih.govnih.gov In its deprotonated state, the negatively charged carboxylate group of the glutamate can physically occlude the pore, acting as a component of the fast gate. nih.govnih.govnih.gov

A remarkable feature of the ClC family is that some of its members function not as simple channels but as secondary active transporters that couple the movement of chloride ions to the counter-transport of protons (H⁺). frontiersin.orgphysiology.org These ClC exchangers, which include ClC-3 through ClC-7 in mammals, mediate a 2Cl⁻/1H⁺ antiport. elifesciences.org This transport mechanism is crucial for the acidification of intracellular compartments like endosomes and lysosomes. wikipedia.org

The molecular mechanism of this coupled transport is intricate and involves the "gating glutamate" residue. frontiersin.orgpnas.org This glutamate residue can cycle through different conformations, allowing it to bind and transport a proton across the membrane. elifesciences.org The proton and chloride pathways are partially overlapping. wikipedia.orgelifesciences.org The gating glutamate is believed to act as the central hub for this coupling, where its protonation state is linked to the binding and translocation of chloride ions. pnas.org The transport cycle does not follow a classical "ping-pong" mechanism; instead, evidence suggests that the transporter can simultaneously bind both chloride ions and a proton. elifesciences.org This sophisticated mechanism allows ClC exchangers to utilize the electrochemical gradient of one ion to drive the transport of the other against its gradient.

Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Chloride Channels

The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is a unique member of the ATP-binding cassette (ABC) transporter superfamily that functions as a chloride and bicarbonate ion channel. respiratorygenetherapy.org.ukwikipedia.org Mutations in the CFTR gene are the cause of cystic fibrosis, a multi-organ genetic disease. wikipedia.orgresearchgate.net CFTR is primarily located in the apical membrane of epithelial cells in various organs, including the lungs, pancreas, and sweat glands, where it plays a critical role in regulating fluid and electrolyte balance. hopkinscf.orgmedicalnewstoday.com

The CFTR protein is a large, single polypeptide chain of 1480 amino acids. respiratorygenetherapy.org.ukhopkinscf.org Its structure is organized into five distinct domains: two membrane-spanning domains (MSD1 and MSD2), two nucleotide-binding domains (NBD1 and NBD2), and a unique regulatory (R) domain. researchgate.nethopkinscf.orgresearchgate.net

Membrane-Spanning Domains (MSDs): Each MSD consists of six α-helices that cross the cell membrane, and together they form the transmembrane pore through which chloride and bicarbonate ions pass. respiratorygenetherapy.org.ukresearchgate.net

Nucleotide-Binding Domains (NBDs): These cytosolic domains bind and hydrolyze ATP, which provides the energy to power the opening and closing (gating) of the channel. respiratorygenetherapy.org.uk The two NBDs interact to form a "molecular motor" that drives the conformational changes necessary for channel function.

Regulatory (R) Domain: This domain is also located in the cytoplasm and is unique to CFTR among ABC transporters. respiratorygenetherapy.org.uk It contains multiple consensus sequences for phosphorylation by protein kinase A (PKA) and protein kinase C (PKC). The activity of the CFTR channel is tightly regulated by the phosphorylation state of the R-domain. respiratorygenetherapy.org.uk

Channel gating in CFTR is a complex process that requires both the phosphorylation of the R-domain and the binding and hydrolysis of ATP at the NBDs. respiratorygenetherapy.org.uk Phosphorylation of the R-domain is thought to cause a conformational change that allows the NBDs to interact and bind ATP, leading to channel opening. Subsequent hydrolysis of ATP at NBD2, followed by the release of ADP and inorganic phosphate, results in channel closing, thus completing the gating cycle.

Structural Domains of the CFTR Protein

Domain	Location	Primary Function
Membrane-Spanning Domain 1 (MSD1)	Transmembrane	Forms one half of the ion-conducting pore
Nucleotide-Binding Domain 1 (NBD1)	Cytosolic	Binds ATP; site of the most common CF-causing mutation (ΔF508)
Regulatory (R) Domain	Cytosolic	Regulates channel activity through phosphorylation
Membrane-Spanning Domain 2 (MSD2)	Transmembrane	Forms the other half of the ion-conducting pore
Nucleotide-Binding Domain 2 (NBD2)	Cytosolic	Binds and hydrolyzes ATP to control channel gating

Regulatory Mechanisms of CFTR-Mediated Chloride Flux

The function of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) as a this compound channel is intricately regulated by a variety of molecular mechanisms, ensuring precise control over ion flux across the apical membrane of epithelial cells. These regulatory processes primarily involve post-translational modifications (PTMs) and allosteric regulation by nucleotides.

Post-Translational Modifications (PTMs): The CFTR protein undergoes numerous covalent modifications throughout its lifecycle that are critical for its proper folding, trafficking to the cell surface, stability, and channel function. nih.gov Key PTMs include:

Phosphorylation: The regulatory (R) domain of CFTR contains multiple consensus sites for phosphorylation by protein kinase A (PKA) and protein kinase C (PKC). Phosphorylation of the R domain is a primary mechanism for activating CFTR channel gating. nih.govrcsb.org This modification induces a conformational change that allows for ATP binding and hydrolysis at the nucleotide-binding domains (NBDs), which in turn powers the opening and closing of the channel pore. rcsb.orgduke.edu

Ubiquitination: The attachment of ubiquitin molecules to CFTR serves as a signal for its degradation. Misfolded CFTR, such as the common ΔF508 mutant, is recognized by the endoplasmic reticulum-associated degradation (ERAD) pathway, leading to its ubiquitination and subsequent destruction by the proteasome. rcsb.org This process is a key quality control checkpoint in the biogenesis of CFTR. rcsb.org

Glycosylation: CFTR undergoes N-linked glycosylation in the endoplasmic reticulum and Golgi apparatus. rcsb.org These modifications are essential for proper protein folding, stability, and trafficking through the secretory pathway to the plasma membrane. nih.govrcsb.org

Other Modifications: Other PTMs such as sumoylation and palmitoylation also play roles in modulating CFTR function and cellular processing, adding further layers of regulatory complexity. nih.gov The interplay between different PTMs, such as phosphorylation and methylation, can create a "PTM code" that dictates the maturation and fate of the CFTR protein. elifesciences.org

Allosteric Regulation: The gating of the CFTR channel is allosterically regulated by the binding and hydrolysis of adenosine triphosphate (ATP) at its two NBDs. The dimerization of the NBDs, fueled by ATP binding, is a critical step that drives the conformational changes necessary for channel opening. duke.edu The subsequent hydrolysis of ATP at the second NBD (NBD2) leads to the dissociation of the dimer and closure of the channel. duke.edu This ATP-dependent gating cycle is, in turn, modulated by the phosphorylation state of the R domain, highlighting the interconnectedness of these regulatory mechanisms. nih.gov Endogenous cytoplasmic anions can also regulate CFTR channel function, suggesting a feedback mechanism based on the composition of secreted fluids. nih.gov

Regulatory Mechanism	Key Molecules Involved	Primary Function
Phosphorylation	Protein Kinase A (PKA), Protein Kinase C (PKC)	Channel activation
Ubiquitination	Ubiquitin ligases (e.g., CHIP)	Protein degradation
Glycosylation	Glycosyltransferases	Folding, trafficking, stability
Allosteric Regulation	Adenosine Triphosphate (ATP)	Channel gating (opening/closing)

Calcium-Activated Chloride Channels (CaCCs), including TMEM16 Family

Calcium-activated chloride channels (CaCCs) are a diverse group of ion channels that are gated by intracellular calcium ions. wikipedia.org They play crucial roles in a variety of physiological processes, including epithelial fluid secretion, smooth muscle contraction, and neuronal excitability. nih.govelifesciences.orgnih.gov The TMEM16 (Transmembrane protein 16), also known as the anoctamin family, has been identified as a major component of CaCCs. nih.govnih.govnih.gov

Structural Determination and Functional Domains of CaCCs

The three-dimensional structure of TMEM16A, a prominent member of the TMEM16 family that functions as a CaCC, has been determined using cryo-electron microscopy (cryo-EM). nih.govrcsb.orgelifesciences.orgnih.gov These structural studies have revealed that TMEM16A exists as a homodimer, with each subunit forming a distinct ion conduction pore. nih.govnih.gov This "double-barreled" architecture is a key feature of TMEM16 channels. taylorfrancis.com

Each TMEM16A subunit consists of ten transmembrane helices (TMs). duke.edu The ion permeation pathway is formed by a subset of these helices, creating an enclosed aqueous pore that is shielded from the lipid membrane. elifesciences.org Mutagenesis and electrophysiological studies have identified specific amino acid residues lining the pore that are critical for anion selectivity and channel gating. nih.gov The calcium-binding sites are located within the transmembrane domain, in a region accessible to the cytoplasm. duke.edu These sites are formed by conserved acidic residues in TMs 6, 7, and 8. duke.edu

Structural Feature	Description	Functional Significance
Quaternary Structure	Homodimer	Two independent ion conduction pores
Subunit Structure	Ten transmembrane helices	Forms the channel pore and calcium binding sites
Ion Pore	Enclosed aqueous pathway lined by specific helices	Anion selectivity and permeation
Calcium Binding Site	Located within the transmembrane domain, formed by acidic residues	Gating of the channel by intracellular calcium

Activation Mechanisms and Ionotropic Regulation of CaCCs

The primary activation mechanism for CaCCs of the TMEM16 family is the direct binding of intracellular calcium ions to the channel protein. taylorfrancis.com An increase in the cytosolic calcium concentration, resulting from either release from intracellular stores or influx from the extracellular space, leads to calcium binding to the specific sites within the TMEM16A protein. nih.gov This binding event triggers a conformational change in the channel, leading to the opening of the ion permeation pore and allowing the flux of chloride ions.

The gating of TMEM16A is synergistically regulated by both intracellular calcium and transmembrane voltage. nih.gov At low intracellular calcium concentrations, the channel requires a significant membrane depolarization to open. nih.gov Conversely, at higher calcium concentrations, the channel can be activated at more negative membrane potentials. nih.gov

In addition to direct calcium binding, the activity of some CaCCs can be modulated by calmodulin (CaM), a ubiquitous calcium-binding protein. nih.govphysiology.org While the direct activation of TMEM16A is thought to be independent of CaM, CaM can indirectly regulate CaCC activity through its effects on other signaling pathways and ion channels that influence intracellular calcium levels. mdpi.com The interaction of CaM with other ion channels, such as voltage-gated calcium channels, can modulate calcium influx and thereby indirectly influence the activation state of CaCCs. nih.govmdpi.com

Intracellular Chloride Channels (CLIC Family)

The Chloride Intracellular Channel (CLIC) family of proteins represents a unique class of ion channels that can exist in both a soluble, globular form in the cytoplasm and as an integral membrane protein forming an ion channel. researchgate.netnih.govnih.gov This metamorphic property distinguishes them from classical ion channels. biorxiv.org CLICs have been implicated in a variety of cellular processes, including the regulation of cell volume, pH, and membrane potential of intracellular organelles. frontiersin.org

Dimeric Structure and Conformational States of CLICs

In their soluble form, CLIC proteins, such as CLIC1, exist as monomers that are structurally homologous to the glutathione S-transferase (GST) superfamily. researchgate.netnih.gov However, under specific conditions, particularly oxidative stress, CLIC1 can undergo a reversible transition to a non-covalent dimeric state. researchgate.netnih.gov This transition is controlled by the formation of an intramolecular disulfide bond. researchgate.netnih.gov

The crystal structure of the oxidized, dimeric form of CLIC1 reveals a significant conformational rearrangement compared to the soluble monomeric state. researchgate.netnih.gov This change exposes a large hydrophobic surface that mediates the dimerization interface. researchgate.netnih.gov It is this oxidized, dimeric form that is thought to be competent for membrane insertion and channel formation. researchgate.net The transition between the soluble monomer and the membrane-associated dimer is a key step in the functional regulation of CLIC channels.

Conformational State	Quaternary Structure	Key Features	Functional Implication
Reduced	Monomer	Soluble, globular structure	Cytoplasmic reservoir
Oxidized	Dimer	Exposed hydrophobic surface, intramolecular disulfide bond	Competent for membrane insertion and channel activity

Functional Modulations of CLIC Channels in Cellular Microenvironments

The function of CLIC channels is highly modulated by the local cellular microenvironment. Key modulatory factors include:

Redox State: As described above, the redox environment is a critical determinant of CLIC1's structure and function. Oxidizing conditions promote the formation of the dimeric, membrane-competent state, while a reducing environment favors the soluble, monomeric form and prevents channel activity. researchgate.netnih.gov This redox sensitivity suggests that CLIC channel activity can be dynamically regulated in response to cellular metabolic and stress signals.

pH: The activity of CLIC channels can also be influenced by pH. Acidic conditions have been shown to promote the insertion of CLIC proteins into membranes, suggesting that pH changes within intracellular compartments could regulate their localization and function.

Interaction with other proteins: CLIC proteins have been shown to interact with cytoskeletal proteins, such as actin. nih.gov The interaction with F-actin can inhibit the channel activity of CLIC1 and CLIC5, and this inhibition can be reversed by actin-disrupting agents. nih.gov This suggests a mechanism for regulating CLIC channel function through the dynamics of the cytoskeleton.

Ligand-Gated Chloride Channels (e.g., GABAA and Glycine (B1666218) Receptors)

Ligand-gated chloride channels are integral membrane proteins that open in response to the binding of a specific neurotransmitter, leading to an influx of chloride ions and subsequent hyperpolarization of the cell membrane. This inhibitory effect is crucial for modulating neuronal excitability. The most prominent members of this family are the γ-aminobutyric acid type A (GABAA) and glycine receptors (GlyRs). wikipedia.orgphysiology.org

GABAA receptors, the primary mediators of fast inhibitory neurotransmission in the mature brain, are heteropentameric structures typically composed of α, β, and γ subunits. ed.ac.uk Glycine receptors, predominantly found in the spinal cord and brainstem, are also pentameric and play a vital role in motor and sensory functions. researchgate.netcell.compatsnap.com The activation of both receptor types by their respective agonists—GABA and glycine—triggers the opening of an intrinsic chloride-selective pore, leading to an influx of Cl⁻ down its electrochemical gradient. physiology.org

Allosteric Modulation and Gating of Ligand-Gated Chloride Channels

The function of GABAA and glycine receptors is not solely dictated by their primary neurotransmitter. A diverse array of molecules can bind to distinct allosteric sites on the receptor complex, thereby modulating its activity. These allosteric modulators can be positive, enhancing the receptor's response to the agonist, or negative, reducing it.

Positive allosteric modulators (PAMs) of GABAA receptors, such as benzodiazepines, barbiturates, and certain neurosteroids, increase the effect of GABA by making the channel open more frequently or for longer durations. nih.govfrontiersin.org For instance, benzodiazepines bind at the interface of α and γ subunits, increasing the frequency of channel opening, while barbiturates bind to a different site and increase the duration of channel opening. nih.gov Ethanol also acts as a positive allosteric modulator of certain GABAA receptor subtypes. nih.gov

The gating of these channels, the process of transitioning between closed, open, and desensitized states, is a complex conformational change initiated by agonist binding. guidetopharmacology.org For glycine receptors, the binding of glycine to allosteric sites is cooperative, with the occupation of two sites at the α-α interfaces being necessary and sufficient for activation. researchgate.netcell.com The transition from the resting to the open state and subsequently to a desensitized state is a dynamic process influenced by the concentration of the agonist and the specific subunit composition of the receptor. researchgate.netguidetopharmacology.org

Modulator Class	Example(s)	Mechanism of Action on GABAA Receptor	Effect on Chloride Current
Benzodiazepines	Diazepam, Alprazolam	Increases frequency of channel opening	Potentiation
Barbiturates	Phenobarbital, Pentobarbital	Increases duration of channel opening	Potentiation
Neurosteroids	Allopregnanolone	Positive or negative modulation depending on the specific steroid	Potentiation or Inhibition
Anesthetics	Propofol, Etomidate	Positive allosteric modulation	Potentiation
Ethanol	-	Positive allosteric modulation of specific receptor subtypes	Potentiation

Anion Permeability and Desensitization Kinetics

Desensitization is a phenomenon where the receptor becomes unresponsive to the continued presence of the agonist. This process is crucial for shaping the time course of inhibitory synaptic transmission. mdpi.com The kinetics of desensitization, including the rate and extent, are influenced by factors such as the agonist concentration and the subunit composition of the receptor. researchgate.netcell.com For both GABAA and glycine receptors, prolonged exposure to their respective agonists leads to a transition into a desensitized state, which can recover upon removal of the agonist. cell.commdpi.com Interestingly, changes in intracellular chloride concentration can also affect the desensitization properties of these receptors, suggesting a feedback mechanism. mdpi.comreactome.org

This compound Transporters and Co-transporters

In addition to channels that allow for the passive flow of chloride ions, a variety of transporters and co-transporters actively move chloride across the cell membrane, often against its electrochemical gradient. These transporters are vital for establishing and maintaining the chloride gradients necessary for processes like inhibitory neurotransmission and cell volume regulation.

Na⁺-K⁺-2Cl⁻ Co-transporters (NKCC)

The Na⁺-K⁺-2Cl⁻ co-transporters are members of the SLC12 solute carrier family and mediate the coupled movement of one sodium ion (Na⁺), one potassium ion (K⁺), and two chloride ions (Cl⁻) across the plasma membrane. researchgate.net This transport is electroneutral and driven by the electrochemical gradients of the transported ions. There are two main isoforms of NKCC:

NKCC1 (encoded by the SLC12A2 gene): This isoform is widely distributed throughout the body and is particularly important in secretory epithelia and in the nervous system. wikipedia.orgnih.gov In many cell types, NKCC1 accumulates chloride above its electrochemical equilibrium, which can lead to membrane depolarization upon the opening of chloride channels. researchgate.net

NKCC2 (encoded by the SLC12A1 gene): This isoform is primarily found in the apical membrane of the thick ascending limb of the loop of Henle in the kidney. wikipedia.orgphysiology.orgnih.gov It plays a crucial role in renal salt reabsorption, responsible for reabsorbing approximately 20-25% of the filtered NaCl load. physiology.org

Isoform	Gene	Primary Location	Primary Function
NKCC1	SLC12A2	Widespread, including secretory epithelia and neurons	Chloride accumulation, fluid secretion, cell volume regulation
NKCC2	SLC12A1	Apical membrane of the thick ascending limb of the kidney	Renal salt reabsorption

K⁺-Cl⁻ Co-transporters (KCC)

The K⁺-Cl⁻ co-transporters are also members of the SLC12 family and mediate the electroneutral efflux of potassium (K⁺) and chloride (Cl⁻) ions from the cell. nih.gov This process is driven by the K⁺ gradient and is crucial for maintaining low intracellular chloride concentrations in mature neurons, which is essential for the hyperpolarizing action of GABA and glycine. There are four main isoforms of KCC:

KCC1 (SLC12A4): A ubiquitously expressed isoform involved in cell volume regulation. nih.gov

KCC2 (SLC12A5): The neuron-specific isoform that is critical for establishing the low intracellular chloride concentration required for inhibitory neurotransmission in the mature central nervous system. patsnap.comfrontiersin.orgmdpi.comnih.gov Its expression increases during neuronal development, leading to the "GABAergic shift" from excitatory to inhibitory. frontiersin.org

KCC3 (SLC12A6): Widely expressed and has been implicated in various physiological processes, including cell volume regulation and transepithelial transport. nih.govnih.gov

KCC4 (SLC12A7): Found in various tissues, including the kidney, where it is involved in salt reabsorption and acid secretion. nih.govnih.gov

Isoform	Gene	Primary Location	Primary Function
KCC1	SLC12A4	Ubiquitous	Cell volume regulation
KCC2	SLC12A5	Neurons	Maintenance of low intracellular chloride for inhibitory neurotransmission
KCC3	SLC12A6	Widespread	Cell volume regulation, transepithelial transport
KCC4	SLC12A7	Kidney and other tissues	Renal salt reabsorption, acid secretion

Solute Carrier Family (SLC) Mediated Chloride Transport

The Solute Carrier (SLC) superfamily is a large and diverse group of membrane transport proteins that includes the NKCC and KCC families discussed above. guidetopharmacology.orgwikipedia.org Beyond the SLC12 family, other SLC families also play a significant role in chloride transport, often in conjunction with the transport of other ions or solutes.

For example, the SLC4 family of bicarbonate transporters includes members that function as chloride-bicarbonate exchangers. mdpi.comguidetopharmacology.orgnih.gov These transporters, such as AE1, AE2, and AE3, mediate the electroneutral exchange of Cl⁻ for HCO₃⁻, linking chloride homeostasis with intracellular pH regulation. nih.govfrontiersin.org

The SLC26 family of anion exchangers also contributes to chloride transport. Members of this family can transport a variety of anions, including chloride, bicarbonate, sulfate, and iodide.

The vast and varied nature of the SLC superfamily underscores the complexity of chloride transport and its integration with numerous other cellular processes. The coordinated action of these different transporters is essential for maintaining cellular homeostasis and ensuring proper physiological function.

Chloride Ion in Cellular and Systemic Homeostasis

Regulation of Cellular Membrane Potential by Chloride Ion Flux

The resting membrane potential, the electrical charge difference across a cell's plasma membrane when it is not stimulated, is fundamental to cellular physiology, particularly in excitable cells like neurons and muscle cells. numberanalytics.com This potential is generated by the differential distribution and movement of ions, primarily potassium (K⁺), sodium (Na⁺), and chloride (Cl⁻). numberanalytics.com

The flux of chloride ions across the cell membrane, mediated by various chloride channels and transporters, contributes significantly to setting and stabilizing the resting membrane potential. numberanalytics.comfrontiersin.org The direction of chloride movement—either into or out of the cell—is dependent on the electrochemical gradient for chloride. dovepress.com The opening of chloride channels can lead to either an influx or efflux of Cl⁻, resulting in hyperpolarization (making the inside of the cell more negative) or depolarization (making it less negative) of the cell membrane, respectively. dovepress.com

In many neurons, for instance, the intracellular chloride concentration is maintained at a level that makes the equilibrium potential for chloride close to the resting membrane potential. In these cases, the opening of chloride channels, such as those gated by the neurotransmitters GABA and glycine (B1666218), can stabilize the membrane potential near its resting value, thereby producing an inhibitory effect on neuronal excitability. nih.govportlandpress.com This "shunting inhibition" suppresses the summation of excitatory signals. nih.gov In skeletal muscle, voltage-gated chloride channels like ClC-1 are crucial for repolarizing the membrane after an action potential, and their dysfunction can lead to conditions like myotonia. nih.gov

The intracellular concentration of chloride can vary, influencing its effect on membrane potential. In some neuronal types and during development, higher intracellular chloride levels can cause GABAergic or glycinergic responses to be excitatory rather than inhibitory, as the outward movement of chloride ions leads to depolarization. portlandpress.com This highlights the dynamic role of chloride flux in modulating cellular electrical signaling.

This compound in Cellular Volume Regulation and Osmotic Balance

Cells must maintain a constant volume to function correctly, and they achieve this by regulating the movement of ions and water across their membranes. dovepress.com Chloride ions, being major contributors to the osmotic pressure, play a pivotal role in this process. oregonstate.education

When cells are exposed to a hypotonic environment (lower solute concentration outside), water flows in, causing them to swell. To counteract this, cells activate a process called Regulatory Volume Decrease (RVD). physiology.org RVD is primarily achieved through the efflux of osmotically active solutes, followed by water, to restore normal cell volume. physiology.orgnih.gov

A key component of RVD is the efflux of chloride ions. nih.gov Cell swelling activates specific channels, including volume-regulated anion channels (VRACs), which allow chloride and other organic osmolytes to exit the cell. researchgate.netcellphysiolbiochem.com This efflux of anions is often coupled with the efflux of potassium ions through separate K⁺ channels. nih.govnih.gov The combined loss of KCl reduces the intracellular osmolarity, driving water out of the cell and returning its volume towards the initial state. nih.gov Experimental studies have shown that in response to cell swelling, the permeability of the cell membrane to chloride can increase dramatically, underscoring its central role in RVD. dovepress.com

Chloride ions are also instrumental in generating osmotic gradients that drive water movement in various physiological processes, such as transepithelial transport of fluids. nih.govportlandpress.com Since water itself cannot be actively pumped, its movement is secondary to the transport of solutes, primarily ions. portlandpress.com

In secretory epithelia, such as those in the airways and intestines, chloride ions are actively transported into the cell across the basolateral membrane and then secreted into the lumen through channels like the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) on the apical membrane. nih.gov This accumulation of chloride in the lumen creates a negative electrical potential that draws sodium ions along, increasing the luminal solute concentration. portlandpress.com The resulting osmotic gradient pulls water into the lumen, hydrating mucosal surfaces. portlandpress.com Similarly, in the kidney, the transport of sodium chloride in the loop of Henle is fundamental to creating the osmotic gradient in the renal medulla, which is essential for concentrating urine and reabsorbing water. khanacademy.org

Intracellular pH Homeostasis and Organelle Function Modulated by Chloride Ions

Chloride ions are not only crucial at the plasma membrane but also play a significant role within the cell, modulating the pH of the cytoplasm and the function of various organelles. nih.govmdpi.com

The endolysosomal pathway, which includes endosomes and lysosomes, requires a progressively acidic internal environment to carry out its functions of sorting and degrading macromolecules. springermedizin.de This acidification is primarily driven by vacuolar H⁺-ATPases (V-ATPases), which pump protons (H⁺) into the lumen of these organelles. springermedizin.denih.gov

However, the pumping of positively charged protons creates an opposing electrical gradient across the organelle membrane that would quickly halt further acidification. springermedizin.de Chloride transport into the endolysosomal lumen provides a counter-current of negative charge, effectively neutralizing the electrical potential built up by the proton pump. springermedizin.denih.gov This "chloride shunt" allows the V-ATPase to continue pumping protons, enabling the high level of acidification required for the optimal activity of lysosomal enzymes. springermedizin.de This critical role is performed by intracellular chloride channels (CLCs) such as ClC-3, ClC-5, and ClC-7, which are located on the membranes of these organelles. nih.govfrontiersin.org While initially thought to be simple channels, many of these vesicular CLCs are now understood to function as Cl⁻/H⁺ exchangers, which further contributes to the complex regulation of luminal pH and chloride concentration. frontiersin.orgmdpi.com

The endoplasmic reticulum (ER) and mitochondria are dynamic organelles whose functions are also influenced by chloride ions. The ER serves as a major intracellular calcium store, and its communication with mitochondria at specialized contact sites known as mitochondria-associated membranes (MAMs) is crucial for cellular signaling and metabolism. frontiersin.orgnih.gov

While the concentration of chloride in the ER and mitochondria is generally lower than in the cytosol, the transport of chloride across their membranes is important for their function. portlandpress.com In mitochondria, chloride influx can affect membrane potential, matrix volume, and the production of reactive oxygen species. The ER is involved in protein synthesis and folding, processes that can be influenced by the ionic environment. nih.gov Physical and functional coupling between the ER and mitochondria allows for the efficient transfer of signals like calcium, a process that is modulated by the ionic composition of both organelles and the surrounding cytoplasm. frontiersin.orgbiorxiv.org The precise roles and regulatory mechanisms of chloride channels and transporters within the mitochondrial and ER membranes are areas of ongoing investigation, but their involvement in maintaining the bioenergetics and signaling fidelity of these organelles is becoming increasingly apparent. portlandpress.comportlandpress.com

This compound in Cellular Signaling Pathways and Metabolic Regulation

The this compound (Cl⁻), long considered a passive counter-ion, is now recognized as a dynamic signaling molecule that actively participates in the regulation of fundamental cellular processes. Its intracellular concentration ([Cl⁻]i) is not static but fluctuates in response to various stimuli, influencing a cascade of downstream events that are crucial for cellular homeostasis.

Influence on Transcription and Translation Processes

The role of chloride ions as direct modulators of the core machinery of transcription and translation is an emerging area of research. While much of its influence is exerted indirectly through signaling cascades, evidence points to more direct interactions with components of gene expression.

Changes in [Cl⁻]i are known to affect the expression of numerous genes, particularly those encoding ion transporters and channels, as part of a homeostatic feedback loop. oup.com For instance, the maturation of neuronal GABAergic responses involves a shift in the expression of GABA receptor subunits, a process signaled by a developmental decrease in [Cl⁻]i. oup.com The presence of this compound channels in the nuclear envelope, such as NCC27 (also known as CLIC1), suggests a role in regulating the nuclear environment. nih.govresearchgate.net These nuclear channels are postulated to be involved in processes like the activation of transcription factors. researchgate.net While their precise mechanisms are still under investigation, their involvement in cell cycle regulation points to an indirect influence on the transcription of cell cycle-dependent genes. nih.govresearchgate.net

A more direct link between chloride and transcription has been identified in the case of the AML1/Runx1 transcription factor. diva-portal.orgnih.govpdbj.org The DNA-binding Runt domain of AML1/Runx1 possesses specific binding sites for chloride ions. nih.govpdbj.orgplos.org Structural and biophysical studies have shown that one of these chloride binding sites is located near the DNA-binding interface. nih.govplos.org The binding affinity for chloride is within a physiological range, with a dissociation constant (Kd,Cl) of 34 mM, which changes upon association with its binding partner CBFβ. nih.govpdbj.org Notably, the binding of DNA displaces this this compound, and the DNA-binding activity of the Runt domain is stimulated by chloride ions in a concentration-dependent manner. nih.govpdbj.orgplos.org This suggests a regulatory mechanism where local or global changes in [Cl⁻]i could modulate the activity of RUNX transcription factors, which are critical for hematopoietic development. plos.org

On the level of translation, the evidence is more indirect. Studies in Drosophila melanogaster have shown that the knockdown of the chloride intracellular channel gene, Clic, leads to a significant alteration in the global transcriptome. researchgate.net Among the most affected genes were those related to cytoplasmic translation, which were almost exclusively downregulated. researchgate.net This finding suggests that chloride channel function is necessary for maintaining the normal rate of protein synthesis, although the exact molecular pathway connecting the channel to the ribosomal machinery remains to be fully elucidated. It is hypothesized that rather than a direct effect on ribosomes, changes in the intracellular ionic environment secondary to altered chloride flux may impact the complex and energy-intensive process of translation. researchgate.net Research on in vitro protein synthesis has long established that the ionic composition of the medium, particularly the balance of cations like K⁺ and anions, is critical for ribosomal function, including peptide bond formation and elongation. nih.gov While these studies often focus on cations, the role of the primary counter-ion, chloride, is implicitly important for maintaining the necessary electrochemical environment for translation.

Modulation of Cell Cycle and Proliferation

The this compound is a critical regulator of cell cycle progression and proliferation. Its influence is mediated through the dynamic activity of various chloride channels and transporters, which control not only intracellular chloride concentration but also cell volume, a parameter intrinsically linked to cell division.

Fluctuations in intracellular chloride concentration ([Cl⁻]i) have been observed to correlate with different phases of the cell cycle. nih.gov In cervical cancer cells, for example, [Cl⁻]i rises sharply during the S and G2 phases before decreasing markedly in the M phase. nih.gov This oscillatory behavior suggests that specific chloride levels are required for the transitions between cell cycle checkpoints.

Several chloride channels are implicated in this regulation:

Volume-Regulated Anion Channels (VRACs): These channels are activated by cell swelling, a common event in the early stages of proliferation. diva-portal.orgpdbj.org The efflux of Cl⁻ and organic osmolytes through VRACs is essential for regulatory volume decrease (RVD), a process that restores normal cell size. pdbj.org Blocking VRACs inhibits proliferation in numerous cell types, including hepatocytes and glioma cells, indicating that proper volume regulation is a prerequisite for cell division. diva-portal.orgpdbj.org

ClC-3 Channels: This channel, a member of the voltage-gated chloride channel family, is essential for the proliferation of certain cancer cells. pdbj.org Its expression levels have been shown to be higher in the S phase compared to the G1 phase. pdbj.org Inhibition of ClC-3 function arrests cells in the S phase and correlates with reduced cell proliferation, linking its activity directly to cell cycle progression. pdbj.org

Chloride Intracellular Channels (CLICs): Proteins like CLIC1 and CLIC4 are involved in cell cycle control. nih.gov CLIC1 conductance and its localization to the plasma membrane are altered during the cell cycle, with expression peaking in the G2/M phase. nih.gov Blocking CLIC1 can arrest cells at the G2/M checkpoint, highlighting its importance for mitotic entry or progression. nih.gov

The molecular mechanisms by which chloride ions modulate the cell cycle involve key regulatory proteins. A decrease in [Cl⁻]i has been shown to cause G0/G1 phase arrest in gastric and prostate cancer cells. asm.orgjax.org This arrest is achieved by diminishing the expression and/or phosphorylation of crucial cell cycle accelerators, including Cyclin-Dependent Kinase 2 (CDK2) and the Retinoblastoma protein (pRb) . asm.orgjax.org The upstream signal for this effect often involves the upregulation of the CDK inhibitor p21 . asm.orgjax.orgjst.go.jp Studies have shown that low intracellular chloride can activate stress-activated protein kinase pathways, such as p38 and JNK, which in turn leads to increased p21 expression and subsequent cell cycle arrest. asm.org

Cell Cycle Phase	This compound Dynamics	Associated Channels/Transporters	Key Regulatory Effects
G0/G1 Arrest	Low [Cl⁻]i	Inhibition of NKCC1	↑ p21 expression, ↓ CDK2 expression, ↓ pRb phosphorylation. asm.orgjax.org
S Phase	High [Cl⁻]i, High ClC-3 expression	ClC-3	Progression through S phase; inhibition of ClC-3 causes S phase arrest. pdbj.org
G2/M Transition	Decreasing [Cl⁻]i, Peak CLIC1 expression	CLIC1	Facilitates entry into mitosis; blockage arrests cells in G2/M. nih.gov

Systemic Physiological Roles of this compound (Excluding Human Clinical Data)

Beyond the individual cell, chloride ions are fundamental to the integrated function of major physiological systems. Coordinated transport of chloride across epithelial and neuronal membranes underpins renal function, digestion, and nervous system communication.

Renal Chloride Reabsorption and Excretion Mechanisms

In the kidney, the vast majority of filtered chloride is reabsorbed along the nephron, a process critical for maintaining extracellular fluid volume and electrolyte balance. nih.govwikipedia.org This reabsorption involves both passive (paracellular) and active (transcellular) transport mechanisms that differ along the tubular segments. Animal models, particularly knockout mice, have been instrumental in elucidating the specific transporters involved. nih.govdiva-portal.org

Proximal Tubule: Approximately 60% of filtered chloride is reabsorbed here, primarily through a passive, paracellular pathway driven by the electrochemical gradient established by sodium and water reabsorption. wikipedia.org Additionally, vesicular transport plays a role, with the endosomal chloride-proton exchanger ClC-5 and the chloride channel CFTR being crucial for receptor-mediated endocytosis and the integrity of proximal tubule cells. diva-portal.orgnih.gov

Thick Ascending Limb (TAL) of the Loop of Henle: This segment is a major site of active, transcellular chloride reabsorption. The apical Na-K-2Cl cotransporter (NKCC2) mediates the entry of chloride from the tubular fluid into the cell. nih.gov The basolateral chloride channel, ClC-Kb (the rodent equivalent of human ClC-Kb), is essential for chloride to exit the cell into the interstitium. diva-portal.org Studies in Clcnk1 (the gene encoding ClC-Ka in mice, which functions similarly to ClC-Kb in the TAL) knockout mice demonstrate that its absence impairs the generation of the hypertonic medullary interstitium, a key component of the urine concentrating mechanism. nih.gov

Distal Convoluted Tubule (DCT): Chloride reabsorption in the DCT is primarily mediated by the apical, thiazide-sensitive Na-Cl cotransporter (NCC) . nih.gov

Collecting Duct: This final segment fine-tunes chloride reabsorption. Intercalated cells play a significant role through anion exchangers like pendrin and AE1 , which mediate chloride/bicarbonate exchange, linking salt balance with acid-base homeostasis. pdbj.org The potassium-chloride cotransporter KCC4 is also important for basolateral chloride recycling in these cells. diva-portal.org

Potassium depletion in rat models has been shown to downregulate the expression of both the apical NKCC2 in the medulla and NCC in the cortex, leading to renal chloride wasting. nih.gov This demonstrates the tight regulatory coupling between different ion transport systems.

Gastrointestinal Chloride Secretion and Absorption

Chloride transport is the primary driver of fluid movement across the intestinal epithelium, essential for digestion, nutrient absorption, and mucosal hydration. uniprot.orgoup.com

Secretion , which predominantly occurs in the crypts, involves chloride entering the epithelial cell from the blood via the basolateral Na-K-2Cl cotransporter (NKCC1) . nih.gov Chloride then exits into the intestinal lumen through apical chloride channels. The most prominent of these is the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) , a cAMP-activated channel. asm.org Calcium-activated chloride channels (CaCCs) also contribute to apical chloride exit. asm.org Studies in Nkcc1 knockout mice show a reduced, but not absent, secretory response, indicating that other basolateral mechanisms, such as coupled Na⁺/H⁺ and Cl⁻/HCO₃⁻ exchange, can also contribute to chloride uptake for secretion. nih.gov In the stomach of the rainbow trout, a massive secretion of chloride (as HCl) into the lumen is observed following feeding, a process that occurs against a significant concentration gradient.

Absorption , which is the main function of villous and surface epithelial cells, occurs via several pathways. In the small intestine, a significant amount of chloride is absorbed passively through the paracellular pathway, following the electrochemical gradient set by sodium absorption. Active transcellular absorption occurs via the coupled activity of apical Na⁺/H⁺ exchangers and Cl⁻/HCO₃⁻ exchangers (like SLC26A3). Chloride then exits the cell across the basolateral membrane through chloride channels.

Neuronal Excitability and Synaptic Transmission Modulation

In the central nervous system, chloride ions are the principal charge carriers for fast synaptic inhibition. The neurotransmitters GABA (γ-aminobutyric acid) and glycine activate ligand-gated ion channels (GABA-A and glycine receptors) that are permeable to chloride. The direction of chloride flow through these channels—and thus whether the postsynaptic response is inhibitory or excitatory—depends entirely on the chloride electrochemical gradient.

This gradient is actively maintained by two key cation-chloride cotransporters:

NKCC1 (Na-K-2Cl Cotransporter): This transporter pumps chloride into the neuron, leading to a relatively high intracellular chloride concentration ([Cl⁻]i). nih.govresearchgate.netjst.go.jp

KCC2 (K-Cl Cotransporter): This neuron-specific transporter pumps chloride out of the neuron, resulting in a low [Cl⁻]i. nih.govresearchgate.netjst.go.jp

In immature neurons, such as those in the cortices of rat pups, NKCC1 expression is high and KCC2 expression is low. nih.govresearchgate.net This results in a high [Cl⁻]i, causing the GABA-A reversal potential (EGABA) to be more depolarized than the resting membrane potential. Consequently, GABA-A receptor activation leads to a chloride efflux and a depolarization, which can be excitatory.

In mature neurons, a developmental switch occurs: KCC2 expression is upregulated, and NKCC1 may be downregulated. researchgate.net This leads to active extrusion of chloride, maintaining a low [Cl⁻]i. Now, EGABA is more hyperpolarized than the resting potential. Activation of GABA-A receptors causes a chloride influx, hyperpolarizing the membrane and producing robust synaptic inhibition. nih.gov This dynamic regulation of the chloride gradient by NKCC1 and KCC2 is therefore fundamental for establishing the inhibitory tone of the mature nervous system. Furthermore, studies in rat neurons have shown that the intracellular chloride concentration itself can directly modulate the kinetics of the GABA-A receptor, with physiological low chloride concentrations leading to a faster decay of inhibitory currents, thereby refining the temporal window for synaptic integration.

System	Key Chloride Transporters/Channels	Primary Function in Non-Human Models
Renal	NKCC2, ClC-Kb	Active Cl⁻ reabsorption in the thick ascending limb (rat, mouse). diva-portal.orgnih.gov
NCC	Cl⁻ reabsorption in the distal convoluted tubule (rat). nih.gov
ClC-5, CFTR	Role in proximal tubule endocytosis and integrity (mouse). diva-portal.orgnih.gov
Gastrointestinal	CFTR, NKCC1	Apical secretion and basolateral uptake of Cl⁻ in intestinal crypts (mouse). nih.gov
SLC26A3 (Cl⁻/HCO₃⁻ exchanger)	Apical absorption of Cl⁻ in the colon and ileum.
Neuronal	GABA-A / Glycine Receptors	Mediate fast inhibitory (or excitatory) synaptic transmission via Cl⁻ flux (rat).
KCC2, NKCC1	Establish and maintain the neuronal chloride gradient, determining the nature of GABAergic signaling (rat). nih.govjst.go.jp

Muscle Excitability and Tonicity Regulation

The this compound (Cl⁻) plays a critical role in the regulation of muscle excitability and the maintenance of muscle tone. In skeletal muscle, the resting cell membrane has a high conductance to chloride ions, which accounts for up to 85% of the total membrane conductance at rest. taylorandfrancis.comaups.org.au This high permeability is primarily mediated by the voltage-gated chloride channel, ClC-1. taylorandfrancis.comnih.govmedlineplus.gov

The equilibrium potential for chloride is close to the resting membrane potential of muscle cells. nih.govresearchgate.net This large chloride conductance helps to stabilize the membrane potential, effectively clamping it near the resting value. taylorandfrancis.comaups.org.au When excitatory stimuli cause depolarization of the muscle cell membrane, the influx of chloride ions through ClC-1 channels counteracts this change, helping to repolarize the membrane back to its resting state. aups.org.aufrontiersin.org This function is crucial for preventing excessive muscle excitability and ensuring that muscles can relax properly after a contraction. frontiersin.orgpatsnap.com

Mutations in the gene encoding the ClC-1 channel (CLCN1) lead to a group of genetic disorders known as myotonia congenita. medlineplus.govphysiology.org In this condition, the reduced chloride conductance results in muscle hyperexcitability, characterized by delayed muscle relaxation after voluntary contraction. medlineplus.govfrontiersin.org This underscores the importance of chloride channels in maintaining normal muscle function.

During intense muscle activity, several factors can modulate ClC-1 channel function to preserve muscle excitability. For instance, the accumulation of lactate (B86563) and an increase in intracellular acidity (acidosis) that occur during strenuous exercise inhibit ClC-1 channels. nih.govresearchgate.net This inhibition helps to counteract the depolarizing effect of potassium ion accumulation in the t-tubules, thereby maintaining the muscle's ability to generate action potentials and sustain contraction. nih.govfrontiersin.org

Interactive Table: Key Chloride Channels in Muscle Cells

Channel	Gene	Function	Role in Muscle Excitability
ClC-1	CLCN1	Major voltage-gated chloride channel in skeletal muscle. taylorandfrancis.commedlineplus.gov	Stabilizes resting membrane potential; facilitates repolarization after contraction. aups.org.aufrontiersin.org
CaCCs	ANO1 (TMEM16A)	Calcium-activated chloride channels.	Contribute to depolarization in smooth muscle, leading to contraction. nih.gov

This compound in Plant Osmotic and Stomatal Regulation

In the plant kingdom, the this compound is an essential micronutrient that plays a vital role in osmoregulation and the dynamic process of stomatal regulation, which governs gas exchange and water balance. researchgate.netpthorticulture.comnih.gov Stomata, which are pores on the leaf surface, are flanked by a pair of specialized cells known as guard cells. The opening and closing of the stomatal pore are controlled by changes in the turgor pressure of these guard cells. asknature.orgwikipedia.org

The influx of chloride ions, along with potassium ions (K⁺), into the guard cells is a key step in stomatal opening. asknature.orghortamericas.com This influx of ions increases the solute concentration within the guard cells, leading to a decrease in their water potential. wikipedia.orglibretexts.org Consequently, water moves from surrounding cells into the guard cells via osmosis, causing them to become turgid and bow outwards, thereby opening the stoma. asknature.orgwikipedia.org

Conversely, the efflux of chloride and potassium ions from the guard cells triggers stomatal closure. wikipedia.org This movement of ions out of the cells increases their water potential, causing water to leave the cells, which then become flaccid, leading to the closure of the stomatal pore. asknature.org This process is critical for conserving water, especially during periods of drought stress. pthorticulture.com The plant hormone abscisic acid (ABA) plays a central role in signaling stomatal closure in response to water deficit, in part by promoting the efflux of anions like chloride from guard cells. wikipedia.orglongdom.org

Research has shown that the availability of chloride can influence the primary counter-ion for potassium during stomatal opening. In the absence of sufficient chloride, plants can produce organic anions, such as malate (B86768), to balance the positive charge of potassium ions. oup.comnih.gov However, when chloride is available, it is readily taken up by the guard cells, reducing the need for malate synthesis. oup.comnih.govresearchgate.net

Interactive Table: Effect of this compound Concentration on Stomatal Aperture

Plant Species	Chloride Concentration	Effect on Stomatal Aperture	Research Finding
Vicia faba	≥ 10⁻⁵ eq liter⁻¹	Partially satisfies the anion requirement for stomatal opening, reducing malate production. oup.comnih.gov	When KCl is provided, less malate is detected at comparable stomatal apertures compared to when an impermeant zwitterion is used. oup.comnih.gov
Tobacco	Macronutrient levels	Reduces stomatal conductance (gs) due to a decrease in stomatal density. csic.es	Chloride-mediated stimulation of larger leaf cells leads to a reduction in the number of stomata per unit area. csic.esmdpi.com

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Chloride Ion Interactions and Biophysical Chemistry

Hydration Shell Structure and Dynamics of Aqueous Chloride Ions

The behavior of the chloride ion in an aqueous environment is fundamentally dictated by its hydration shell, the cluster of water molecules directly influenced by the ion. The structure and dynamics of this shell have been a subject of intense study using both experimental techniques and computational simulations.

Neutron diffraction studies, particularly those employing isotopic substitution, have been instrumental in defining the geometry of water molecules surrounding a this compound. rsc.orgresearchgate.netelifesciences.org These studies reveal a well-defined hydration structure where the water molecules orient themselves with one of their hydrogen (or deuterium) atoms pointing towards the anion, forming a nearly linear Cl⁻···D-O hydrogen bond. rsc.orgresearchgate.net The nearest neighbor Cl⁻-D distance is consistently found to be in the range of 2.2 to 2.3 Å. rsc.orgresearchgate.net

The number of water molecules in this first coordination shell, known as the hydration number, is a key parameter. Experimental data from neutron diffraction suggest a hydration number of approximately 6, although this can be influenced by factors such as ionic strength and the nature of the counter-ion. rsc.orgsolubilityofthings.com For instance, in concentrated solutions, ion pairing can lead to the displacement of water molecules from the chloride hydration shell. rsc.org Molecular dynamics (MD) simulations have provided further insights, with some studies reporting coordination numbers ranging from 4 to over 8, depending on the computational model and conditions. researchgate.netexlibrisgroup.com Ab initio MD simulations suggest a preference for a symmetrical solvation of six hydrogen-bonding water molecules. exlibrisgroup.comwikipedia.org

The dynamics of this hydration shell are characterized by the constant exchange of water molecules between the shell and the bulk solvent. The residence time of water molecules in the hydration shell is a measure of the strength of the ion-water interaction. Studies have shown that the reorientation of water molecules in the first hydration shell of chloride is slower compared to bulk water, with contributions to this slowing down extending even to the second solvation shell. frontiersin.org

Temperature and pressure significantly affect the hydration structure. Under supercritical conditions, the hydrogen bonding between the this compound and water is substantially weakened, leading to a much less correlated orientation of water molecules and a decrease in the hydration number. solubilityofthings.comnasa.gov For example, the number of nearest water deuterium (B1214612) atoms around Cl⁻ was found to decrease from 5.8 at 298 K to 2.5 at 648 K. solubilityofthings.com

Recent computational models propose a more nuanced view of the hydration shell, splitting it into a "tight" inner shell of strongly interacting water molecules and a "loose" outer shell of less perturbed molecules. researchgate.net This model suggests a tetrahedral arrangement of the tightly bound water molecules. researchgate.net

Table 1: Hydration Properties of Aqueous this compound

Property	Value	Method
Coordination Number	~6	Neutron Diffraction rsc.orgresearchgate.net
	4.0 - 8.9	Molecular Dynamics Simulations researchgate.net
	Prefers 6	Ab initio Molecular Dynamics exlibrisgroup.comwikipedia.org
Cl⁻-D Distance	2.2 - 2.3 Å	Neutron Diffraction rsc.orgresearchgate.net
Cl⁻-O Distance	3.16 Å (tight shell)	Molecular Dynamics researchgate.net
	~3.2 Å	Molecular Dynamics frontiersin.org
Hydration Geometry	Nearly linear Cl⁻···D-O	Neutron Diffraction rsc.orgresearchgate.net

Molecular Interactions of this compound with Biological Macromolecules

Chloride ions are not passive spectators in biological systems; they actively interact with macromolecules, influencing their structure and function. These interactions are crucial for a variety of physiological processes.

Chloride ions bind to a diverse range of proteins, including enzymes, transporters, and receptors, often at specific sites composed of positively charged and polar amino acid residues. solubilityofthings.comexlibrisgroup.com Arginine, with its guanidinium (B1211019) group, is a particularly frequent interaction partner for chloride ions in proteins. wikipedia.org The coordination number of chloride in these binding sites is most commonly 4, though a coordination number of 5 may represent a more ideal geometry. exlibrisgroup.com

The binding of chloride can have significant allosteric effects, meaning it can regulate the protein's activity at a distant site. A classic example is human hemoglobin, where chloride ions act as allosteric effectors, reducing its affinity for oxygen. frontiersin.orgnih.gov This is achieved by stabilizing the tense (T) quaternary structure of deoxyhemoglobin, which is proposed to occur through the neutralization of excess positive charges within the central cavity of the molecule. frontiersin.orgnih.gov While some models propose site-specific binding, others suggest a more diffuse, non-site-specific interaction is at play. frontiersin.org

In serum albumin, chloride ions have been shown to bind and affect the binding of other molecules, such as the drug warfarin (B611796). rsc.org The binding of chloride to human serum albumin has been studied using techniques like circular dichroism and equilibrium dialysis, revealing that chloride can decrease the affinity of warfarin for the protein. rsc.org The binding constant for chloride to a specific site on albumin has been estimated to be around 20 M⁻¹. rsc.org

Chloride ions also act as positive allosteric modulators for metabotropic glutamate (B1630785) receptors (mGluRs), where their binding is necessary for glutamate activation. aacrjournals.org Two conserved chloride binding pockets have been identified in the extracellular domain of these receptors. aacrjournals.org Similarly, in certain enzymes like Class-D β-lactamases, chloride acts as a "Janus effector," causing allosteric activation at one site while leading to catalytic inhibition at another. researchgate.net

Table 2: Examples of Protein-Chloride Ion Interactions

Protein	Role of Chloride	Key Interacting Residues/Regions
Human Hemoglobin	Allosteric effector (reduces oxygen affinity)	Central cavity with excess positive charges frontiersin.orgnih.gov
Human Serum Albumin	Modulates binding of other ligands (e.g., warfarin)	Lysyl and arginyl residues rsc.orgebi.ac.uk
Metabotropic Glutamate Receptors	Positive allosteric modulator	Two conserved binding pockets in the extracellular domain aacrjournals.org
Class-D β-lactamases	Allosteric activator and catalytic inhibitor	Dimer interface and active site researchgate.net
Vibrio Alkaline Phosphatase	Activator and stabilizer	Active site and a peripheral site plos.org

| Cation-Chloride Cotransporters (CCCs) | Essential for transport function | Conserved residues in transmembrane helices physiology.org |

The passive diffusion of chloride ions across the hydrophobic core of a lipid bilayer is a slow process due to the high energy barrier for a charged species to enter a low-dielectric environment. nasa.govacs.org The permeability of lipid bilayers to halide anions follows the solubility-diffusion mechanism, where the ion first partitions into the membrane and then diffuses across. nasa.gov Permeability coefficients for chloride are in the range of 10⁻⁹ cm/s. nasa.govresearchgate.net

To facilitate the transport of chloride ions across membranes, nature and chemists have devised molecules called ionophores. Ionophores are lipid-soluble molecules that can bind to an ion, shield its charge, and carry it across the membrane. wikipedia.orgacs.org They typically contain a hydrophilic center to bind the ion and a hydrophobic exterior to interact with the lipid bilayer. wikipedia.org

A number of natural products exhibit chloride ionophore activity. Prodigiosin (B1679158), a red pigment produced by bacteria like Serratia marcescens, is a well-studied example. rsc.orgresearchgate.netexlibrisgroup.comwikipedia.orgresearchgate.net It can function as an H⁺/Cl⁻ symporter or a Cl⁻/anion exchanger, effectively transporting chloride across lipid vesicles and cell membranes. rsc.orgresearchgate.net The protonated form of prodigiosin binds chloride through hydrogen bonds with its tripyrrole core. researchgate.net Tambjamines are another class of marine alkaloids that act as efficient anionophores, promoting the exchange of chloride and bicarbonate across membranes. researchgate.netaacrjournals.orgnih.govchim.it

Synthetic ionophores have also been developed with the aim of creating molecules that can selectively transport chloride. These include compounds based on calix researchgate.netpyrrole and other macrocyclic structures designed to have preorganized binding sites for chloride. Some synthetic transporters have shown promise in restoring chloride conductance in cells from cystic fibrosis patients, where the native chloride channel (CFTR) is defective. plos.org

Table 3: Examples of Chloride Ionophores

Ionophore	Type	Mechanism of Action
Prodigiosin	Natural Product	H⁺/Cl⁻ symport, Anion exchange rsc.orgresearchgate.net
Tambjamines	Natural Product	Anion exchange (e.g., Cl⁻/HCO₃⁻) researchgate.netaacrjournals.orgnih.gov
Calix researchgate.netpyrroles	Synthetic	Forms a binding cavity for chloride researchgate.net

| Thiourea-based transporters | Synthetic | Forms hydrogen bonds with chloride |

Spectroscopic Investigations of this compound Coordination Chemistry

A variety of spectroscopic techniques are employed to probe the coordination environment of the this compound. These methods provide valuable information about the nature of the chemical bonds, the geometry of the coordination complex, and the electronic structure.

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly using the ³⁵Cl nucleus, is a powerful tool. The quadrupole relaxation of the ³⁵Cl nucleus is sensitive to the local electric field gradient, which changes upon binding to a macromolecule. This technique has been used to study the binding of chloride to proteins like human serum albumin, identifying the number of binding sites and the types of amino acid residues involved. ebi.ac.ukresearchgate.net ¹H-NMR can also be used to observe changes in the chemical shifts of ligand protons upon coordination of chloride. brieflands.com

Vibrational spectroscopy, including Infrared (IR) and Raman spectroscopy, provides information about the vibrational modes of molecules. Changes in the vibrational frequencies of ligands upon coordination to a metal center in the presence of chloride can reveal details about the metal-ligand and metal-chloride bonds. solubilityofthings.com

Electronic spectroscopy, such as Ultraviolet-Visible (UV-Vis) spectroscopy, is used to study the electronic transitions within coordination complexes. solubilityofthings.comsolubilityofthings.comfiveable.me The absorption spectrum can provide information about the geometry of the complex and the ligand field strength, which can be influenced by the presence of chloride as a ligand. solubilityofthings.com

X-ray Absorption Spectroscopy (XAS), including Extended X-ray Absorption Fine Structure (EXAFS) and X-ray Absorption Near-Edge Structure (XANES), is a technique that provides information about the local atomic structure around a specific element. physiology.org XAS has been used to study the coordination of chloride to metal centers in solution, for example, in aqueous solutions of copper(II) chloride and in the study of the decomposition of carboplatin (B1684641) in the presence of chloride ions. ebi.ac.ukphysiology.org It has also been used to identify chloride binding sites in complex biological systems like Photosystem II. rsc.org

Structural Biology Approaches to Chloride Channel and Transporter Mechanisms

Structural biology techniques, primarily X-ray crystallography and cryo-electron microscopy (cryo-EM), have been pivotal in unraveling the molecular architecture and function of chloride channels and transporters. These structures provide a static snapshot of the proteins, which, combined with functional and computational studies, allows for a detailed understanding of how they transport chloride ions across cell membranes.

The CLC family of proteins is a major class of chloride transporters and channels. frontiersin.orgnih.govwikipedia.org X-ray structures of bacterial CLC transporters revealed a homodimeric "double-barreled" architecture, where each subunit contains its own ion translocation pathway. nih.govuzh.ch These structures identified three anion-binding sites (S_ext, S_cen, and S_int) and a critical glutamate residue (the "fast gate") that moves to allow or block ion passage. acs.orgnih.gov Cryo-EM structures of mammalian CLC channels, such as CLC-K and ClC-1, have shown how these channels achieve higher conductance rates compared to transporters through conformational differences in a conserved loop in the transport pathway. plos.orgnih.gov The structures of ClC-1 and CLC-2 have also provided insights into their voltage-dependent gating mechanisms. plos.orgelifesciences.orgelifesciences.org

The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is another crucial chloride channel. elifesciences.orgphysiology.orgphysiology.orgnih.gov Dysfunction of CFTR leads to cystic fibrosis. Cryo-EM structures of human CFTR in different conformational states (ATP-free and ATP-bound) have elucidated the mechanism of its activation and gating. elifesciences.orgnih.gov CFTR is a member of the ATP-binding cassette (ABC) transporter superfamily but has evolved to function as an ion channel. physiology.orgphysiology.orgpnas.org Its structure reveals a pore formed by the transmembrane domains, which is regulated by the phosphorylation of its regulatory (R) domain and the binding and hydrolysis of ATP at its nucleotide-binding domains (NBDs). physiology.orgnih.gov

These high-resolution structures provide a framework for understanding the molecular basis of ion selectivity, the mechanisms of gating (the opening and closing of the pore), and how these proteins are regulated by voltage, ligands, and pH. They are also invaluable for understanding the molecular basis of diseases caused by mutations in these channels and for the rational design of therapeutic agents. plos.org

Table 4: Mentioned Chemical Compounds

Compound Name
Ammonia
Arginine
Bumetanide
Calix researchgate.netpyrrole
Carboplatin
Cisplatin
Copper(II) chloride
Cysteine
Glutamate
Glutamic acid
Glycine (B1666218)
Guanidinium
HEPES
Iodide
Lysine
Magnesium chloride
Maltose
Mercury trifluoroacetate
Methane
Methanol
N-(ethoxycarbonylmethyl)-6-methoxyquinolinium bromide
2-nitrophenyl octyl ether
Phenylthiosemicarbazones
Polyvinyl chloride
Potassium
Prodigiosin
Serine
Sodium
Sodium chloride
Squaramides
Tambjamine
Tetramethylsilane
Thiourea
Tridodecylmethylammonium chloride
Tris
Tyrosine
Valine
Warfarin
Water

Environmental Biogeochemistry and Remediation of Chloride Ion

Global Biogeochemical Cycling of Chloride in Terrestrial and Aquatic Ecosystems

The global biogeochemical cycle of chlorine involves its movement and transformation through the atmosphere, lithosphere, hydrosphere, and biosphere. wikipedia.orgnih.gov The largest reservoir of chlorine is in the Earth's mantle. wikipedia.org In the environment, chlorine predominantly exists as the chloride ion, but it also forms a wide array of organic compounds. wikipedia.orgnih.gov

Key aspects of the chloride cycle include:

Atmospheric Deposition: A primary pathway for chloride to enter terrestrial and aquatic ecosystems is through wet and dry deposition. diva-portal.orgarcgis.com Sea salt aerosols are a major source of atmospheric chloride. wikipedia.org

Terrestrial Cycling: In soils, chloride is involved in a dynamic equilibrium between its inorganic form (Cl⁻) and organically bound chlorine (Clorg). diva-portal.org This cycling is influenced by factors such as tree species, with coniferous forests showing higher chlorination rates than agricultural soils. diva-portal.org The formation and degradation of these organochlorine compounds are critical processes affecting the retention and release of chloride in terrestrial environments. diva-portal.org

Aquatic Cycling: In aquatic systems, chloride concentrations are influenced by inputs from the atmosphere, weathering of rocks and minerals, and runoff from terrestrial environments. arcgis.com The oceans are the largest reservoir of dissolved chloride. frontiersin.org

Biological Roles: Chlorine is an essential micronutrient for higher plants and a cofactor in enzymes involved in photosynthesis. wikipedia.orgoup.com It also plays various roles in the human body and other biological processes. wikipedia.org

The biogeochemical cycling of chlorine is a complex interplay of physical, chemical, and biological processes that dictate its distribution and form across different environmental compartments. nih.gov

Sources and Environmental Fate of Anthropogenic Chloride Contamination

Human activities have significantly altered the natural chloride cycle, leading to increased concentrations in many environments. sustainability-directory.com This anthropogenic chloride pollution poses a considerable threat to freshwater ecosystems and infrastructure. arcgis.comuwaterloo.ca

Major anthropogenic sources of chloride include:

De-icing Salts: The application of road salts, primarily sodium chloride (NaCl), calcium chloride (CaCl₂), and magnesium chloride (MgCl₂), during winter is a dominant source of chloride contamination in many regions. arcgis.comlakescientist.comnh.gov This "forever contaminant" readily dissolves and enters surface and groundwater, where it persists. uwaterloo.ca

Fertilizers: The use of chloride-containing fertilizers, such as potassium chloride (KCl), contributes to chloride loading in agricultural areas. arcgis.comoup.com

Wastewater and Industrial Discharges: Effluents from wastewater treatment plants and various industrial processes can contain elevated levels of chloride. usgs.govusgs.gov

Other Sources: Other contributors to chloride pollution include dust suppressants, water treatment chemicals, and leachate from landfills. usgs.gov

Once in the environment, chloride is highly mobile and follows hydrological pathways. sustainability-directory.com It can infiltrate groundwater aquifers, accumulate in soils, and be transported into surface water bodies like rivers and lakes. sustainability-directory.comsustainability-directory.com This mobility makes it a widespread and persistent contaminant. uwaterloo.ca

Natural Chlorination of Organic Matter and Organochlorine Formation

Contrary to the long-held belief that organochlorines are solely of human origin, it is now understood that thousands of these compounds are naturally produced by a variety of organisms and abiogenic processes. eurochlor.orgresearchgate.net

Key findings on natural organochlorine formation include:

Ubiquitous Process: Natural chlorination of organic matter is a widespread phenomenon in both terrestrial and aquatic ecosystems. eurochlor.orgdiva-portal.org In some organic soils, the abundance of naturally formed organochlorine compounds can even exceed that of the inorganic this compound. diva-portal.org

Biological Production: A diverse range of organisms, including bacteria, fungi, lichens, and marine algae, are capable of producing organochlorine compounds. frontiersin.orgeurochlor.orgdiva-portal.org These compounds can serve various ecological functions, such as chemical defense. eurochlor.org

Abiotic Formation: Natural processes like volcanic eruptions and forest fires can also generate organochlorines. eurochlor.orgsciencelearn.org.nz Recent research has also highlighted the role of manganese dioxide (MnO₂) in catalyzing the formation of chlorinated natural organic matter in environments like forest soils. acs.org

Environmental Significance: The formation of natural organochlorines is an integral part of the global chlorine cycle. eurochlor.orgcas.cz These compounds can range from simple volatile molecules like chloromethane (B1201357) to more complex structures. frontiersin.org The decomposition of humic and fulvic acids in forest soils is a known source of volatile organochlorines. frontiersin.org

The discovery of extensive natural organochlorine formation has significantly changed the understanding of the chlorine cycle and the environmental chemistry of this element. diva-portal.org

Biological Processes for Environmental Chloride Removal

While chloride is a persistent ion, various biological processes can contribute to its removal or transformation in the environment. These processes offer potential strategies for the bioremediation of chloride-contaminated sites.

Microbial Dechlorination and Bioremediation Strategies

Microorganisms play a crucial role in the transformation of chlorinated compounds. Microbial reductive dechlorination is a key pathway for the breakdown of chlorinated hydrocarbons in anaerobic environments. nih.govresearchgate.net

Reductive Dechlorination: This process involves the removal of chlorine atoms from a molecule and their replacement with hydrogen atoms. nih.gov A variety of microorganisms, including fermentative, methanogenic, iron-reducing, and sulfate-reducing bacteria, can carry out reductive dechlorination. researchgate.net

Biostimulation and Bioaugmentation: Bioremediation strategies for chlorinated contaminants often involve biostimulation (adding nutrients to enhance the activity of native microorganisms) or bioaugmentation (introducing specific microorganisms with dechlorination capabilities). nih.gov

Permeable Reactive Barriers: One innovative approach involves the use of in-situ permeable barriers containing substrates like vegetable oil. nih.gov Native microorganisms utilize the oil as a carbon source to reduce chlorinated compounds like perchlorate (B79767) and chlorate (B79027) to chloride. nih.gov

Halophilic Microorganisms: Certain bacteria and fungi that thrive in high-salt environments, known as halophiles, can decrease chloride concentrations by incorporating the ions into their metabolic pathways. mdpi.com

Research continues to explore the diversity and mechanisms of microbial dechlorination to develop more effective bioremediation techniques for sites contaminated with chlorinated pollutants. umn.edunih.gov

Plant Uptake and Accumulation of Chloride Ions

Plants absorb chloride from the soil solution primarily as the Cl⁻ anion. oup.com While it is an essential micronutrient, the uptake and accumulation of chloride vary significantly among plant species and are influenced by environmental conditions. oup.comresearchgate.net

Beneficial Macronutrient: In some cases, chloride accumulation to macronutrient levels can be beneficial, leading to increased biomass, improved water relations, and enhanced nitrogen-use efficiency. nih.gov

Osmoregulation and Turgor: Chloride ions contribute to lowering the osmotic potential in plant cell vacuoles, which facilitates water uptake and helps maintain turgor pressure, essential for cell rigidity and structure. researchgate.neticl-growingsolutions.com

Transport and Accumulation: Chloride is transported within the plant via the xylem to the shoots. oup.com Older leaves tend to accumulate more chloride than younger leaves, seeds, and fruits. oup.com

Toxicity: Excessive accumulation of chloride can lead to toxicity, causing symptoms such as leaf burn, yellowing, and reduced growth, particularly in chloride-sensitive species. oup.comresearchgate.net

The ability of some plants to take up and accumulate chloride suggests a potential role for phytoremediation in managing chloride-contaminated soils, although care must be taken to avoid toxicity effects.

Ecological Impacts of Elevated this compound Concentrations

Toxicity to Aquatic Organisms: Elevated chloride levels are toxic to many freshwater species, including fish, amphibians, invertebrates, and aquatic plants. lakescientist.commo.govumn.edu This toxicity often results from osmotic stress, where organisms lose water in the increasingly saline environment. sustainability-directory.com

Altered Community Structure: Chloride contamination can lead to a decline in species richness and abundance, favoring more salt-tolerant species and altering the natural community composition. sustainability-directory.compnas.org

Impacts on Water Quality: High chloride concentrations can affect water quality in several ways. They can cause stratification in lakes, preventing mixing and leading to oxygen depletion in deeper waters. arcgis.compnas.org Increased sodium associated with chloride can also promote the growth of nuisance blue-green algae. arcgis.com

Corrosion of Infrastructure: Dissolved chloride increases the corrosivity (B1173158) of water, which can lead to the corrosion of pipes (B44673) and other infrastructure, potentially releasing metals like lead and copper into the water supply. arcgis.com

The table below summarizes some of the key ecological impacts of elevated chloride concentrations.

Impact Category	Specific Effects
Aquatic Life	- Acute and chronic toxicity to fish, invertebrates, and amphibians. lakescientist.commo.gov - Changes in reproduction and mortality rates. umn.edu - Shifts in community structure towards salt-tolerant species. pnas.org
Water Quality	- Increased salinity of freshwater bodies. sustainability-directory.com - Lake stratification and anoxia. arcgis.compnas.org - Promotion of algal blooms. arcgis.com
Plants	- Harm to aquatic vegetation. mo.gov - Damage to roadside plants and trees. mo.gov
Soil	- Reduced water retention and nutrient storage. mo.gov - Increased erosion and sediment runoff. mo.gov
Infrastructure	- Increased corrosivity of water. arcgis.com - Corrosion of pipes and release of heavy metals. arcgis.com

Effects on Aquatic Ecosystems and Freshwater Resources

Chloride ions, while naturally present in freshwater ecosystems and essential for the life functions of many organisms, can become a significant pollutant at elevated concentrations. mo.govuri.edu The widespread use of chloride-containing compounds, particularly de-icing salts like sodium chloride, has led to increased chloride levels in many freshwater bodies, a phenomenon often referred to as freshwater salinization. uri.eduwatershedca.compnas.org

High concentrations of chloride in freshwater environments can have detrimental effects on aquatic life. mo.gov The primary mechanism of toxicity is related to osmoregulation, the biological process by which aquatic organisms maintain the proper balance of salt and water within their bodies. uri.edu Elevated external chloride levels can disrupt this process, leading to a loss of cellular water and nutrient deprivation, which can hinder survival, growth, and reproduction. mo.govuri.eduumn.edu

Research has shown that even low levels of increased chloride can negatively impact the structure, diversity, and productivity of aquatic communities. mo.govpnas.org For instance, some species of brook trout have been found to have chloride tolerance levels as low as 3.1 ppm. uri.edu High chloride concentrations are toxic to a wide range of organisms including fish, amphibians, and the planktonic animals that form a crucial part of the aquatic food web. mo.govuri.edu For example, studies on the spotted salamander have shown a 40% reduction in survival when spawned in vernal pools with chloride concentrations exceeding 162 ppm. uri.edu

The United States Environmental Protection Agency (EPA) has established criteria for chloride concentrations to protect aquatic life, with a chronic toxicity threshold of 230 mg/L and an acute toxicity level of 860 mg/L. watershedca.com However, studies have documented that many urban lakes and streams, particularly in regions with cold climates, frequently experience chloride spikes that exceed these levels, especially during winter thaws. watershedca.compnas.org A long-term study of 371 North American lakes revealed that as little as 1% impervious land cover around a lake increases its likelihood of long-term salinization. pnas.org Once chloride enters a water body, it does not readily break down or get removed by natural biological processes, leading to its accumulation over time. mo.govwatershedca.com

Table 1: Chloride Concentration Effects on Freshwater Aquatic Life

Chloride Concentration (mg/L)	Observed Effect	Species Affected
> 100	Potential adverse effects on sensitive wetland and aquatic plants. gov.bc.ca	Sensitive Plants
> 162	40% reduction in survival. uri.edu	Spotted Salamander
230	Chronic toxicity threshold (EPA). watershedca.com	General Aquatic Life
735	50% reduction in reproduction over a 7-day test. gov.bc.ca	Ceriodaphnia dubia (water flea)
860	Acute toxicity threshold (EPA). watershedca.com	General Aquatic Life

Impact on Soil Salinization and Plant Growth

The accumulation of chloride ions in soil, a process known as soil salinization, poses a significant threat to terrestrial ecosystems and agricultural productivity. www.qld.gov.aueos.com Chloride in soil is highly mobile and its movement is largely dictated by water flow. frontiersin.orgnih.gov Major sources of soil chloride include irrigation with saline water, the use of certain fertilizers, and runoff from de-icing salts used on roadways. gov.bc.cawww.qld.gov.aumdpi.com

High concentrations of chloride in the soil solution create a low osmotic potential, making it difficult for plants to absorb water, a condition often described as physiological drought. www.qld.gov.auwur.nl This osmotic stress can lead to reduced growth, decreased yield, and in severe cases, plant death, even when the soil appears to be moist. www.qld.gov.aueos.com

Beyond the osmotic effect, chloride can be directly toxic to many plant species. www.qld.gov.auoup.com When absorbed by the roots, chloride is transported to the shoots. oup.com Excessive accumulation in the leaves can interfere with photosynthesis and other metabolic processes, leading to symptoms like chlorotic discoloration and necrotic lesions. oup.com This ionic stress can also disrupt the uptake of essential nutrients, such as nitrogen, further impeding plant development. www.qld.gov.au

Plant species exhibit a wide range of tolerance to chloride. Glycophytes, which include most crop plants, are generally sensitive to low salt concentrations. oup.com The toxicity threshold for chloride in sensitive species is estimated to be between 4 and 7 mg per gram of dry weight, while tolerant species can withstand 15 to 50 mg per gram of dry weight. frontiersin.orgnih.gov Research on triticale, a hybrid of wheat and rye, showed that irrigation with water containing 150 mM of sodium chloride reduced the grain yield by 97% compared to freshwater irrigation. mdpi.com In contrast, some wetland plants, such as Carex riparia, have demonstrated the ability to tolerate and grow in chloride concentrations as high as 500 to 1000 mg/L. diva-portal.org The ability of a plant to tolerate salinity is often linked to its capacity to limit chloride uptake by the roots, restrict its transport to the shoots, and sequester it within cell vacuoles to protect vital metabolic processes. frontiersin.orgnih.gov

Table 2: Chloride Tolerance in Various Plant Species

Species	Tolerance Level (Chloride)	Key Findings
Triticale (× Triticosecale)	Low (Yield reduction at 50 mM NaCl)	97% grain yield reduction with 150 mM NaCl irrigation. mdpi.com
Soybean (Glycine (B1666218) max)	Sensitive	Subject to chloride toxicity, particularly in certain soil types. oup.com
Tobacco (Nicotiana tabacum)	Sensitive (Growth affected by high Cl⁻)	Low chloride (< 5 mM) can increase leaf area, while high concentrations are toxic. frontiersin.orgnih.gov
Barley (Hordeum vulgare)	Moderately Tolerant	Decreased biomass production at high chloride concentrations (> 120 mM). frontiersin.orgnih.gov
Phalaris arundinacea (Reed canary grass)	Tolerant (Growth decreased above 50 mg/L)	High removal capacity for chloride but shows reduced growth at higher concentrations. diva-portal.org
Carex riparia (Greater pond sedge)	Highly Tolerant (Up to 1000 mg/L)	Maintains growth and transpiration at 500 mg/L and survives up to 10,000 mg/L. diva-portal.org

Advanced Analytical Methodologies for Chloride Ion Detection in Research

Electrochemical Methods for Chloride Ion Quantification

Electrochemical techniques offer a robust and often direct approach to this compound analysis. By measuring electrical properties like potential or current, these methods can determine chloride concentration with high sensitivity and selectivity.

Potentiometric Sensing Using Ion-Selective Electrodes (ISEs)

Potentiometric sensing is a widely used electrochemical method based on measuring the potential difference between an ion-selective electrode (ISE) and a reference electrode under near-zero current conditions. researchgate.net The working principle for chloride ISEs relies on the Nernst equation, which correlates the measured potential to the logarithm of the this compound activity in the sample. researchgate.net

The most common type of chloride ISE is the silver/silver chloride (Ag/AgCl) electrode. google.com These electrodes can be fabricated in various forms, including screen-printed electrodes and coated wire electrodes, making them suitable for diverse applications. google.com The performance of these sensors is characterized by their Nernstian response, which is a theoretical slope of approximately -59 mV per decade change in chloride concentration at room temperature. google.com Research has shown that Ag/AgCl electrodes can exhibit near-Nernstian behavior with slopes around -53 to -59 mV/decade and detection limits extending to the micromolar (10⁻⁶ M) range. google.comwisc.edu

The operational pH range is a crucial factor; many Ag/AgCl sensors show stable potential readings in a pH range of 4 to 9. google.com However, in highly alkaline solutions, such as the pore water of concrete (pH ~13.5), interference from hydroxide (B78521) ions (OH⁻) can become significant. google.com Despite this, studies have demonstrated the viability of these sensors even at high pH, achieving reliable measurements. google.com

Sensor Type	Linear Range (mol/L)	Nernstian Slope (mV/decade)	pH Range	Reference
Ag/AgCl Electrode in Mortar	10⁻² - 1	-59 ± 1	Stable up to pH ~14	google.com
Polyaniline/MWCNT-based SCISE	5x10⁻⁶ - 1x10⁻¹	-61.3	~4 - 9	google.com
PVC Membrane with FFDFIN Ionophore	10⁻⁶ - 10⁻²	Nernstian	Not Specified	wisc.edu

Amperometric and Chronopotentiometric Techniques for Chloride Flux

Amperometric and chronopotentiometric methods are dynamic electrochemical techniques that provide information on this compound concentration and flux.

Amperometry involves applying a constant potential to a working electrode and measuring the resulting current, which is proportional to the concentration of the analyte being oxidized or reduced. e-bookshelf.de While direct amperometric detection of the electro-inactive this compound is not typical, indirect methods have been developed. For instance, flow-injection analysis (FIA) systems using electroactive conductive polymers can transduce the presence of chloride ions into a measurable amperometric signal. wikipedia.org

Chronopotentiometry measures the potential of an electrode over time while a constant current pulse is applied. researchgate.net This technique has been successfully used to determine chloride concentrations using Ag/AgCl electrodes. When a current is applied, a reaction between silver and chloride ions is initiated. The time it takes to deplete the local concentration of chloride ions near the electrode surface, known as the transition time, is measured. The square root of this transition time is directly proportional to the bulk concentration of the chloride ions. researchgate.net A key advantage of chronopotentiometry is its reduced reliance on a stable reference electrode, which is often a challenge in long-term monitoring scenarios. researchgate.net Research has demonstrated a linear relationship between chloride concentration (from 1 mM to 6 mM) and the square root of the transition time. researchgate.net

Wireless Sensing Systems for Real-Time this compound Monitoring

The integration of electrochemical sensors with wireless technology has enabled the development of systems for real-time, remote monitoring of chloride ions. These systems are particularly valuable for applications in environmental science and structural health monitoring. frontiersin.orgnih.gov

Wireless sensor networks (WSNs) can be coupled with robust, low-cost sensors, such as screen-printed Ag/AgCl electrodes, to track chloride levels in soil and water. frontiersin.org These networks allow for high-resolution spatial and temporal data collection, which is critical for understanding processes like pollutant transport in hydrological systems. frontiersin.org

Another approach involves using Radio-Frequency Identification (RFID) technology. researching.cn Passive wireless sensors have been designed where an Ag/AgCl ISE is integrated with an RFID tag chip. The sensor harvests energy radiated by an RFID reader to power its circuitry and transmit potential difference measurements, which correlate to chloride concentration. researching.cn Such systems have been developed for monitoring chloride ingress in concrete structures, a primary cause of steel reinforcement corrosion. nih.govresearching.cn

Wireless Technology	Sensor Type	Application	Key Finding	Reference
XBee (Zigbee)	Flexible arrayed RuO₂/GO sensor	Water quality monitoring	Achieved sensitivity of 60.64 mV/pCl in a dynamic microfluidic system.	carleton.edu
RFID	Ag/AgCl electrode	Chloride monitoring in concrete	Passive sensor achieved a reliable communication distance of 16.3 m.	nih.govresearching.cn
Wireless Sensor Network (WSN)	Screen-printed Ag/AgCl sensor	Hydrological monitoring (soil/water)	Enabled real-time tracking of vertical chloride migration in a soil column.	frontiersin.org

Chromatographic Separation and Detection Techniques

Chromatography provides a powerful means of separating complex mixtures, allowing for the specific and accurate quantification of individual ions like chloride.

Ion Chromatography for this compound Analysis

Ion chromatography (IC) is the premier chromatographic technique for the determination of anions, including chloride. drawellanalytical.comresearchgate.net The method separates ions based on their interactions with a stationary phase (ion-exchange resin) packed in a column. researchgate.net

An IC system consists of a pump, an injection valve, a guard column (to protect the main column), a separator column (where the ion separation occurs), a suppressor device, and a detector. wisc.edu For anion analysis, the stationary phase is typically functionalized with positively charged groups (anion-exchanger). researchgate.net A liquid mobile phase, or eluent (often a carbonate-bicarbonate solution), carries the sample through the column. Ions are separated based on their affinity for the stationary phase; ions with a lower affinity elute faster. wikipedia.org

After separation, the eluent passes through a suppressor, which reduces the background conductivity of the eluent and converts the sample anions into their more conductive acid form. This enhances the detection signal. The most common detector is a conductivity detector, which measures the electrical conductivity of the solution as the separated ions elute from the column. wisc.edu The concentration of chloride is determined by comparing the peak area or height from the sample chromatogram to a calibration curve prepared from standards. wisc.edu IC is widely applied for water analysis, with reported method detection limits for chloride as low as 0.02 mg/L. wisc.edudrawellanalytical.com

Spectrophotometric and Fluorescent Probe-Based Methodologies

Optical methods, based on light absorption or emission, offer alternative routes for this compound detection, often with high sensitivity and the potential for bio-imaging applications.

Spectrophotometry , which measures the absorption of light, is a classic analytical technique. A common spectrophotometric method for chloride determination is based on its reaction with mercury(II) thiocyanate (B1210189) (Hg(SCN)₂) and iron(III) (Fe³⁺). opticsjournal.net In this reaction, chloride ions displace the thiocyanate ions from the mercury complex. The liberated thiocyanate then reacts with Fe³⁺ to form a highly colored iron(III) thiocyanate complex, whose absorbance can be measured (typically around 480 nm) and is proportional to the chloride concentration. opticsjournal.net Flow injection analysis systems using this chemistry have been developed for high-throughput analysis of water samples. opticsjournal.net

Fluorescent probes are molecules that exhibit changes in their fluorescence properties upon binding to a specific analyte. For chloride detection, these probes often operate through a fluorescence quenching or enhancement mechanism. nih.gov A common strategy involves the use of silver ions (Ag⁺). A fluorescent material, such as a graphitic carbon nitride quantum dot (g-CNQD), is first quenched by Ag⁺. carleton.edu When chloride ions are introduced, they preferentially bind to the Ag⁺, forming stable AgCl. This removes the quencher (Ag⁺) from the surface of the quantum dot, leading to a restoration or "turn-on" of fluorescence. nih.gov The increase in fluorescence intensity shows a linear correlation with the this compound concentration over a certain range. nih.gov

Various fluorescent probes have been developed, including quinolinium-based dyes like MQAE, which are quenched by chloride through a collisional mechanism and have been used for intracellular measurements. researching.cn Researchers have synthesized numerous organic compounds and nanomaterials that offer high selectivity and low detection limits, with some probes achieving detection limits in the low micromolar range. nih.gov

Development and Application of Fluorescent Molecular Probes for Chloride Ions

Fluorescent molecular probes have become indispensable tools for the non-invasive monitoring of intracellular this compound distribution and transmembrane fluxes. azosensors.com These sensors operate on the principle of collisional quenching, where contact between a halide ion and the fluorophore in its excited state leads to a decrease in fluorescence intensity. researchgate.net This quenching mechanism is diffusion-limited, allowing for sub-millisecond time resolution in tracking chloride concentration changes. physiology.orgnih.gov

A prominent class of these probes is based on quinolinium derivatives. wikipedia.org The fluorescence of these compounds is quenched by chloride ions, and the relationship between fluorescence intensity and chloride concentration is described by the Stern-Volmer equation. wikipedia.org

Key Research Findings:

Quinoline-based Probes: 6-methoxy-N-(3-sulfopropyl)quinolinium (SPQ) was an early prototype, and its sensitivity has been enhanced through modifications to the quinolinium N-substituent. thermofisher.com N-(Ethoxycarbonylmethyl)-6-methoxyquinolinium bromide (MQAE) is a widely used derivative with a higher fluorescence quantum yield than SPQ. thermofisher.commedchemexpress.com MQAE has been instrumental in measuring chloride concentrations in various cell types and has been used in fluorescence-based microplate assays to screen for compounds that modulate chloride channel activity. medchemexpress.com Research has shown that the fluorescence intensity of MQAE decreases as the concentration of chloride ions increases. medchemexpress.com These probes are generally insensitive to physiological pH changes but can be susceptible to photobleaching. wikipedia.org

Genetically Encoded Indicators: To overcome the limitations of synthetic dyes, such as cell loading and retention, genetically encoded indicators based on Yellow Fluorescent Protein (YFP) have been developed. wikipedia.org YFP fluorescence is sensitive to various small anions, including chloride. wikipedia.org Förster resonance energy transfer (FRET)-based sensors, like Clomeleon, consist of Cyan Fluorescent Protein (CFP) and YFP. wikipedia.orgnih.gov Chloride binding to YFP alters the FRET efficiency, allowing for ratiometric measurements of chloride concentration. wikipedia.orgnih.gov These genetically encoded probes can be targeted to specific subcellular compartments, providing insights into chloride homeostasis within organelles. wikipedia.orgacs.org For instance, Clomeleon has been used to image synaptic inhibition and intracellular chloride in cultured neurons. nih.gov

Lysosome-Targeted Probes: Recognizing the high concentration of chloride in lysosomes (over 80 mM) compared to the cytosol (5–20 mM), researchers have developed probes specifically for this acidic organelle. nih.govacs.org A modified MQAE probe, MQAE-MP, was designed to selectively detect chloride in lysosomes and was found to be pH-insensitive in the physiological pH range with a Stern-Volmer constant of 204 M⁻¹. nih.gov

The development of these probes has significantly advanced our understanding of chloride's role in cellular processes, including the regulation of cell volume, pH, and neuronal excitability. azosensors.comnih.gov

Non-Invasive Microelectrode Ion Flux Estimation (MIFE) for Biological Systems

The Microelectrode Ion Flux Estimation (MIFE) technique is a powerful, non-invasive method for real-time measurement of net ion fluxes across the membranes of living cells and tissues. oup.comontosight.ai This technology utilizes ion-selective microelectrodes that are slowly moved between two positions close to the sample surface. oup.com By measuring the difference in ion concentration between these two points, the net diffusive flux of the specific ion can be calculated. oup.compsu.edu The MIFE system can concurrently measure the fluxes of multiple ions, providing a comprehensive view of ion transport dynamics. ontosight.airesearchgate.net

Key Research Findings:

Versatility of Ion Detection: The MIFE technique has been successfully used to measure net fluxes of a wide range of ions, including H+, Ca2+, K+, Na+, Cl−, Mg2+, NH4+, and NO3−. oup.com Its application spans various biological models, from plant roots and protoplasts to animal muscle tissues and single cells. researchgate.netnih.gov

Plant and Fungal Physiology: In plant science, MIFE has been instrumental in characterizing transporter function and studying solute uptake by roots, responses to environmental stresses like salinity, and developmental processes. bas.bgusp.br For example, it has been used to monitor and characterize H+ and Cl- fluxes from intact leaf tissue in Arabidopsis thaliana and to study the changes in these fluxes in response to NaCl concentration changes. bas.bg In the fungus Neurospora crassa, MIFE was used to measure voltage-dependent chloride and potassium fluxes, revealing their roles in regulating the plasma membrane potential. psu.edu

Animal and Cellular Studies: MIFE has been applied to measure chloride flux in rat cerebral arteries and during single-cell wound healing. researchgate.netnih.gov These studies provide critical data on the role of chloride transport in physiological and pathological processes.

The MIFE technique provides high spatial and temporal resolution, allowing for detailed kinetic studies of membrane transport processes and their regulation. ontosight.airesearchgate.net

Advanced Microscopy and Imaging Techniques for this compound Distribution

Recent advancements in microscopy and imaging have enabled the visualization of this compound distribution and dynamics at the subcellular level with unprecedented detail. These techniques, often coupled with fluorescent probes, provide a spatiotemporal map of chloride concentrations within living cells.

A significant development in this area is the creation of two-dimensional (2D) this compound image sensors. aip.orgaip.org These sensors can display dynamic 2D images of local chloride concentrations. aip.orgaip.org One such sensor was developed by coating a CCD-type pH image sensor with a chloride-sensitive membrane containing manganese (III) porphyrin. aip.orgaip.org

Key Research Findings:

Sensor Performance: The fabricated this compound sensor demonstrated a near-Nernstian response to chloride concentrations in the range of 10⁻¹ to 10⁻² M and a super-Nernstian response from 10⁻² to 10⁻³ M. aip.org Notably, the sensor exhibited higher selectivity for chloride ions over other anions like perchlorate (B79767), bromide, and iodide, a characteristic attributed to the specific complexation of chloride by the metalloporphyrin. aip.orgaip.org

Dynamic Imaging: These sensors have sufficient responsiveness to observe the dynamics of biomolecules and cells, with a pixel array that allows for spatial resolution. aip.orgnih.gov The development of these sensors opens up possibilities for visualizing phenomena involving chloride ions, such as the activity of GABA receptors which function as this compound channels. aip.org

Advanced microscopy techniques, particularly fluorescence microscopy, are widely used to study dynamic cellular processes. abcam.com When combined with chloride-sensitive fluorescent probes, these methods allow for the observation of chloride dynamics in living cells. researchgate.net

Key Research Findings:

Fluorescence Lifetime Imaging Microscopy (FLIM): FLIM of chloride-sensitive dyes like MQAE has been established as a precise tool to determine intracellular chloride concentrations. researchgate.net This technique has been used to quantitatively map spatiotemporal dendritic chloride dynamics during excitotoxicity, providing insights into how chloride changes contribute to dendritic swelling in conditions mimicking stroke. researchgate.net

Two-Photon Excitation Microscopy: The use of two-photon excitation microscopy with dyes like MQAE has been a significant step for in vivo chloride imaging. nih.gov This method reduces photodamage and photobleaching compared to traditional UV illumination, enabling the loading of the dye in acute brain slices for imaging. nih.gov For instance, two-photon FLIM with the probe Clomeleon has been used to evaluate intracellular chloride levels in neurons in an animal model of epilepsy. aesnet.org

Real-Time Imaging of Ion Flux: Recently developed cell-permeable, pH-independent, and chloride-sensitive fluorophores, named CytoCl dyes, have enabled the real-time imaging of ion flux through chloride channels at the single-cell level. nih.gov This has allowed researchers to capture the rapid changes and transient events of halide flux, which are not visible with steady-state imaging methods. nih.gov

Multi-Scale Imaging: Self-driving, multi-resolution light-sheet microscopy platforms now allow for the observation of subcellular dynamics within the context of whole organisms over extended periods. nih.gov This enables the quantitative, multi-scale analysis of processes like immune-cancer cell interactions, where chloride dynamics can play a role. nih.gov

These advanced imaging methodologies are crucial for a deeper understanding of chloride homeostasis and its role in both normal physiology and a variety of diseases. nih.govacs.org

Computational and Theoretical Studies of Chloride Ion

Ab Initio Molecular Dynamics Simulations of Chloride Ion Reactions

Ab initio molecular dynamics (AIMD) is a first-principles simulation method that does not rely on pre-parameterized force fields. Instead, it calculates the forces on atoms directly from quantum mechanical principles, making it a powerful tool for studying chemical reactions where bond breaking and formation occur.

The synthesis of materials like zeolites involves the condensation of silicate (B1173343) species in solution, and the presence of various ions can direct the formation of specific structures. AIMD simulations have been instrumental in clarifying the role of the this compound in this process.

Free Energy Barriers for Silicate Condensation in the Presence of Cl⁻ (from AIMD)

Reaction Product	Calculated Free Energy Barrier	Conclusion
Silicate Dimer	62 kJ/mol (first step)	The presence of Cl⁻ increases the free energy barrier compared to the anion-free case. ntnu.no
3-Membered Ring	98 kJ/mol	Formation of 3-rings is kinetically suppressed. researchgate.netntnu.noresearcher.life
4-Membered Ring	73 kJ/mol	Formation of 4-rings is energetically favored over 3-rings. researchgate.netntnu.noresearcher.life

AIMD simulations can reveal how ions like chloride enhance reaction rates at interfaces, a phenomenon relevant to fields from biomass conversion to electrochemistry.

Similar principles apply in other areas. A hybrid AIMD/classical density functional theory (cDFT) model was used to study the S₂N reaction of a this compound attacking methyl chloride in solution. researchgate.net The simulation accurately captured the role of the solvent and the reaction energy barrier. researchgate.net In the context of seawater electrolysis, AIMD simulations have been used to understand how hydrated layers on catalyst surfaces can inhibit the adsorption of chloride ions, which would otherwise lead to corrosion and undesirable side reactions. rsc.org These computational studies provide atomic-level details on how chloride ions mediate surface chemistry, guiding the design of more efficient catalytic systems. nih.govrsc.org

Theoretical Models of this compound Selectivity and Permeation

The selective passage of chloride ions across biological membranes is fundamental to numerous physiological processes. Theoretical and computational models have been instrumental in elucidating the sophisticated mechanisms by which ion channels and transporters achieve this selectivity, distinguishing chloride from other anions and cations.

At a fundamental level, the selection between anions and cations is governed by electrostatic interactions. Anion-selective channels utilize positively charged residues to create a favorable electrostatic potential at the channel entrance, attracting anions like chloride while repelling cations. physiology.org However, selectivity among different anions, which is crucial for the specific function of many channels, involves more subtle principles.

One prominent theoretical framework is based on the Eisenman theory, which relates selectivity to the energetics of ion dehydration and binding within the channel pore. physiology.org For many chloride channels, such as the human ClC-1, the binding sites within the pore are characterized as "weak-field-strength" sites. physiology.org In this scenario, the electrostatic interaction between the ion and the binding site is relatively weak. Consequently, the energy required to strip the hydration shell from an ion before it can enter the narrow pore becomes a dominant factor. physiology.org Smaller ions with a high charge density hold their water molecules more tightly and thus have a higher dehydration energy penalty. This principle explains why these weak-field-strength channels paradoxically prefer larger, more polarizable anions (like SCN⁻ or I⁻) over the smaller this compound, as the former lose their hydration shell more readily. physiology.org

Computational studies, particularly all-atom molecular dynamics (MD) simulations and free-energy calculations, have provided high-resolution insights into these processes. researchgate.netnih.gov These models simulate the dynamic interactions between the ion, water molecules, and the channel protein. MD simulations have been applied to various chloride channels, including the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), ClC channels, and TMEM16A, to visualize permeation pathways and conformational changes. sophion.comelifesciences.orgpnas.org

These simulations have revealed key structural features responsible for selectivity and gating:

Conformational Gating: The opening and closing of channels are often linked to specific conformational changes. For instance, in the CLC-2 channel, the rotameric flip of a key glutamate (B1630785) residue (GLUex) acts as a gate. plos.org In the TMEM16A channel, an alpha-to-pi-helical transition in a transmembrane segment is proposed to open the pore for chloride conduction. pnas.org

Role of Specific Residues: Computational models have pinpointed specific amino acid residues that are critical for function. In claudin-4 channels, which form tight junctions, the positively charged residue Lys65 is crucial for creating the charge selectivity that allows chloride to pass while repelling cations. researchgate.netnih.gov

Pore Hydration and Dimensions: The geometry and hydration status of the narrowest part of the pore, the "selectivity filter," are critical. Simulations show that for an ion to permeate, the pore must be wide enough to accommodate a partially hydrated ion, and the lining of the pore must provide favorable interactions to compensate for the loss of water molecules. nih.govpnas.org

Free-energy calculations are used to quantify the energy barriers that an ion must overcome to move through the channel, providing a thermodynamic basis for understanding selectivity and permeation rates. nih.gov These theoretical and computational approaches continue to refine our understanding of the intricate molecular choreography that enables the selective transport of chloride ions.

Machine Learning Approaches in this compound Concentration Prediction

In recent years, machine learning (ML) has emerged as a powerful tool for predicting this compound concentrations in various complex systems, most notably in assessing the durability of reinforced concrete structures. mdpi.comscilit.com The ingress of chloride ions from sources like de-icing salts or marine environments is a primary cause of steel reinforcement corrosion, which can compromise the safety and shorten the lifespan of concrete structures. nih.govfrontiersin.org Predicting the rate and extent of chloride penetration is crucial for service life estimation and maintenance planning.

Traditional prediction methods often rely on empirical models or simplified physical equations (like Fick's second law of diffusion), which may not adequately capture the complex, non-linear interplay of the numerous factors involved. mdpi.comutwente.nl Machine learning models excel in this area by learning these complex relationships directly from large datasets without pre-defined physical equations. frontiersin.orgjst-ud.vn

A variety of ML algorithms have been applied to predict chloride concentration metrics, such as the surface chloride concentration or the chloride diffusion/migration coefficient. These algorithms are trained on extensive databases compiled from literature, containing hundreds of data points that include concrete mix proportions (e.g., water-to-cement ratio, binder type, and content), curing conditions, environmental factors, and exposure time. nih.govfrontiersin.orgscientific.net

Commonly used machine learning models include:

Artificial Neural Networks (ANN): ANNs are widely used and have shown high accuracy in predicting chloride diffusion coefficients and penetration depth by modeling the relationships between material composition and environmental variables. mdpi.commdpi.com

Support Vector Machines (SVM) / Support Vector Regression (SVR): This algorithm is effective for both classification and regression tasks and has been successfully used to construct predictive models for chloride permeability. frontiersin.orgmdpi.com

Tree-Based Models: Decision Trees (DT) and ensemble methods like Random Forests (RF) and Extreme Gradient Boosting (XGBoost) are popular due to their high accuracy and flexibility. mdpi.comnih.govscientific.net Ensemble models, which combine the predictions of multiple individual models, often achieve superior performance and robustness. mdpi.comfrontiersin.org

Gene Expression Programming (GEP): GEP, an extension of genetic programming, has been shown to be a highly accurate algorithm for predicting surface chloride concentrations. nih.gov

The performance of these models is rigorously evaluated using statistical metrics such as the coefficient of determination (R²), mean absolute error (MAE), and root mean square error (RMSE). nih.gov Furthermore, interpretability techniques like SHapley Additive exPlanations (SHAP) are employed to understand the models' predictions, identifying which factors (e.g., chloride binder content, water-to-cement ratio) are most influential in determining chloride concentration. scientific.net

Table 1: Performance of Various Machine Learning Models in Predicting this compound Metrics in Concrete

ML Model	Predicted Metric	Coefficient of Correlation (R)	Mean Absolute Error (MAE)	Data Points	Source
Gene Expression Programming (GEP)	Surface Chloride Concentration	Not specified, but deemed most accurate	Not specified	642	nih.gov
Extreme Gradient Boosting (XGBoost)	Surface Chloride Concentration	0.98 (Training), 0.97 (Validation)	0.020	642	scientific.net
Multi Expression Programming (MEP)	Surface Chloride Concentration	0.97 (Training)	0.021	642	scientific.net
Decision Tree (DT)	Surface Chloride Concentration	0.95 (Training)	0.090	642	scientific.net
Random Forest Regression (RFR)	Chloride Migration Coefficient	0.98 (Training)	1.89 (RMSE)	843	frontiersin.org
ANN-Based Ensemble Model (HEM-ANN)	Chloride Migration Coefficient	0.994 (Training)	1.005 (RMSE)	843	frontiersin.org
Convolutional Neural Network (CNN)	This compound Diffusion Coefficient	Not specified	~1.5E-12 m²/s (Error)	Not specified	techscience.com

Emerging Research Frontiers in Chloride Ion Science

Design and Synthesis of Novel Chloride Ionophores for Research Applications

The development of synthetic molecules capable of transporting chloride ions across lipid membranes, known as chloride ionophores, is a rapidly advancing field in supramolecular chemistry. These low molecular weight transporters are designed to mimic the function of natural ion channels and have significant potential as tools for chemical biology research and as potential therapeutic agents. nih.gov The primary goal is to create systems that can alter transmembrane chloride concentration gradients, thereby influencing cellular processes like volume regulation, pH, and membrane potential without disturbing metal cation concentrations. nih.gov

Stimuli-Responsive Ionophores with "AND Logic" Activation

A particularly innovative area of ionophore design is the creation of stimuli-responsive systems that can be activated by specific external triggers. ox.ac.uk This allows for precise spatial and temporal control over chloride transport. researchgate.net A groundbreaking development in this area is the engineering of ionophores that operate on an "AND logic" gate principle, meaning they require the presence of two distinct stimuli to become active. researchgate.netox.ac.uk

Researchers have successfully designed a modular synthetic platform to create these dual-stimuli responsive ionophores. ox.ac.uk This involves attaching stimulus-cleavable molecular "cages" to the ionophore structure. ox.ac.uk These cages disrupt the ionophore's ability to bind and transport chloride ions. ox.ac.uk The activation occurs when specific triggers, such as light, redox agents, or enzymes, cleave both cages, which then allows the ionophore to adopt a conformation that is highly effective for transmembrane chloride transport. researchgate.netox.ac.uk This "AND logic" activation provides a higher level of control compared to single-stimulus systems and opens up possibilities for highly targeted applications in complex biological environments. ox.ac.uk

Table 1: Stimuli for "AND Logic" Ionophore Activation

Stimulus Type	Description
Light	Photo-cleavable groups are removed upon irradiation with a specific wavelength of light, activating the ionophore. ox.ac.ukox.ac.uk
Redox	The ionophore is activated by changes in the cellular redox environment, such as the presence of specific oxidants or reductants. ox.ac.uk
Enzymes	Enzyme-labile protecting groups are cleaved by specific enzymes, leading to ionophore activation. ox.ac.ukacs.org

Synthetic Ion Transporters as Tools for Chemical Biology

Synthetic ion transporters are invaluable tools for probing and manipulating biological systems. nih.gov By mimicking the function of natural ion channels, they allow researchers to study the physiological effects of altering ion gradients in a controlled manner. nih.gov These synthetic transporters can be broadly categorized into two main types: mobile carriers and channel-forming transporters. nih.gov

The applications of these synthetic transporters in chemical biology are diverse. They can be used to:

Modulate Cell Volume and pH: By controlling chloride influx and efflux, researchers can study the downstream effects on cellular volume and intracellular pH. nih.gov

Induce Apoptosis: Some synthetic ion transporters have been shown to induce programmed cell death (apoptosis) by disrupting ion homeostasis, which can lead to an increase in reactive oxygen species and the release of pro-apoptotic factors. nih.gov

Act as Potential Therapeutics: For diseases caused by malfunctioning chloride channels, known as channelopathies, synthetic ion transporters could potentially offer a "bypass therapy" by providing an alternative pathway for chloride transport. nih.govrsc.org

The design of these transporters often focuses on achieving high selectivity for chloride over other anions and protons to avoid unintended side effects. chemrxiv.org For instance, macrocyclic structures incorporating halogen bonding have been shown to exhibit high chloride selectivity and transport activity. chemrxiv.org

Chloride Ion's Role in Redox Biology and Oxidative Stress Mechanisms

The this compound, traditionally known for its role in maintaining osmotic balance and membrane potential, is increasingly being recognized for its involvement in redox biology and oxidative stress. frontiersin.orgmdpi.com Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products. mdpi.com

In certain contexts, high intracellular chloride concentrations can contribute to oxidative stress. frontiersin.org For example, in some bacteria, exposure to high levels of chloride can lead to intracellular acidification, which in turn increases the respiratory rate. frontiersin.org This heightened respiratory activity can result in electron leakage from the electron transport chain, leading to the generation of ROS. frontiersin.org Studies have shown that increased chloride levels can lead to a significant rise in intracellular ROS, causing oxidative damage to cellular components like lipids and proteins. frontiersin.orgbohrium.com

Furthermore, the enzyme myeloperoxidase, found in immune cells, utilizes chloride ions and hydrogen peroxide to produce hypochlorous acid (HOCl), a potent oxidizing agent. mdpi.com While essential for pathogen defense, the overproduction of HOCl can contribute to tissue damage during inflammation. The interaction between chloride ions and ROS is complex; ROS can modulate the activity of chloride channels, and conversely, chloride fluxes can influence ROS production. mdpi.com

Table 2: Effects of Increased Intracellular Chloride on Oxidative Stress

Effect	Mechanism	Reference
Increased ROS Production	Heightened respiratory rate and electron leakage from the electron transport chain.	frontiersin.org
Lipid Peroxidation	Oxidative damage to lipids in cell membranes.	bohrium.com
Protein Oxidation	Damage to proteins, impairing their function.	bohrium.com
Cell Membrane Damage	Loss of membrane integrity due to oxidative damage.	bohrium.com

Interdisciplinary Approaches to this compound Research (e.g., Materials Science, Electrochemistry)

The study of chloride ions is no longer confined to biology and chemistry; it is increasingly benefiting from interdisciplinary approaches, particularly from materials science and electrochemistry. These fields provide novel tools and perspectives for understanding and manipulating this compound behavior.

In materials science , the interaction of chloride ions with various materials is a critical area of research. For instance, the presence of chloride ions can have a significant impact on the performance of materials used in light-emitting electrochemical cells (LECs). rsc.orgrsc.org Even trace amounts of chloride can lead to a dramatic reduction in the efficiency of these devices due to strong ion-pairing with the active materials. rsc.orgrsc.org Understanding these interactions is crucial for designing more robust and efficient electronic materials. rsc.orgrsc.org Materials science also contributes to the development of novel sensors for this compound detection. For example, flexible sensors incorporating silver nanoparticles (Ag-NPs) and metal-organic frameworks like Cu-BTC have been developed for the precise and practical electrochemical detection of chloride ions. frontiersin.org

Electrochemistry provides the fundamental principles and techniques for studying ion transport and redox processes involving chloride. imim.pl Electrolysis, an electrochemical process, is used in the large-scale industrial production of chlorine and sodium hydroxide (B78521) from sodium chloride. imim.pl Electrochemical methods are also central to the development of ion-selective electrodes for monitoring chloride concentrations in various environments, from industrial processes to biological systems. frontiersin.org The study of how chloride ions behave at the interface between electrodes and electrolytes is fundamental to advancing technologies such as batteries, capacitors, and corrosion prevention. imim.pl

Q & A

What are the standard analytical methods for detecting chloride ions in aqueous solutions, and how are they validated in experimental settings?

Basic Research Question
The detection of chloride ions typically employs precipitation reactions, colorimetric assays, or electrochemical methods. A common qualitative test involves adding silver nitrate (AgNO₃) to form AgCl precipitates, which are insoluble in nitric acid but dissolve in ammonia . Quantitative analysis can utilize ion-selective electrodes (ISEs) or ion chromatography (IC), where ISEs measure potential changes proportional to Cl⁻ concentration . For validation, researchers should perform calibration curves with standard solutions, assess interference effects (e.g., sulfides, bromides), and validate against reference methods like titration .

How can researchers ensure measurement accuracy when determining chloride concentrations in complex matrices (e.g., biological fluids, environmental samples)?

Basic Research Question
Accuracy in complex matrices requires matrix-matched calibration and interference mitigation. For example, in biological samples, proteins may bind Cl⁻, necessitating pretreatment steps like ultrafiltration or acid digestion . Environmental samples with high organic content may require oxidation (e.g., UV irradiation) to eliminate interfering compounds. Method validation should include spike recovery tests (85–115% recovery) and cross-validation with inductively coupled plasma mass spectrometry (ICP-MS) or IC .

What experimental designs are effective for studying chloride diffusion in cracked concrete structures?

Advanced Research Question
Controlled crack generation (e.g., via embedded steel plates) and accelerated chloride exposure (e.g., saltwater immersion) are key. Variables include crack width (0.1–0.4 mm), concrete cover thickness (20–50 mm), and curing time . Chloride ingress is quantified using potentiometric titration of drilled concrete dust or X-ray fluorescence (XRF). Probabilistic models like TransChlor® incorporate diffusion parameters (DCL) and crack effects, validated against Fick’s second law .

How is the chloride threshold level for steel corrosion determined experimentally, and what statistical models improve its reliability?

Advanced Research Question
The threshold is identified via electrochemical methods (e.g., open-circuit potential monitoring) in concrete samples with embedded steel. Chloride levels are measured at corrosion onset using nitric acid extraction . Bayesian statistical models integrate prior data (e.g., marine exposure histories) and update probabilities with core sample data to reduce uncertainty in threshold predictions (e.g., 0.2–1.0% Cl⁻ by cement weight) .

What methodologies are used to model chloride transport in ultra-high-performance concrete (UHPC) at the microscale?

Advanced Research Question
Monte Carlo simulations and cellular automaton (CA) models simulate random aggregate/fiber distributions and interfacial transition zones (ITZs). These models predict chloride concentration gradients across UHPC sections, validated against experimental data from XRF or electron microscopy. The CA approach captures three diffusion stages: rapid, steady, and stable, critical for durability design .

How do probabilistic approaches enhance service-life predictions for chloride-exposed infrastructure?

Advanced Research Question
Bayesian updating integrates prior diffusion coefficients (mean DCL = 1.2×10⁻¹² m²/s) and posterior data from core samples. Markov chain models account for environmental variability (e.g., temperature, humidity) and material uncertainties. The Rosenblueth method efficiently propagates parameter variances, reducing computational load compared to Monte Carlo simulations .

What protocols are recommended for environmental chloride analysis in freshwater systems?

Basic Research Question
Sampling should follow ISO 5667-3 to avoid contamination. Chloride is quantified via IC (detection limit: 0.1 mg/L) or colorimetric assays (e.g., mercuric thiocyanate method). For brackish water, corrections for salinity interference are necessary. Data interpretation should reference regional standards (e.g., <250 mg/L Cl⁻ for drinking water) .

How can ion-selective electrodes (ISEs) be optimized for chloride detection in dynamic systems?

Advanced Research Question
ISE optimization involves:

• Calibration : Multi-point calibration in ionic strength-adjusted buffers (e.g., Tris-EDTA).
• Interference Mitigation : Use of ionophores (e.g., Ag/AgCl membranes) to reduce sulfide interference.
• Dynamic Monitoring : Continuous flow systems with automated data logging to track real-time Cl⁻ fluctuations in corrosion studies .

What role do chloride ions play in neuronal signaling, and how is this studied experimentally?

Basic Research Question
Cl⁻ modulates GABA receptor activity, affecting inhibitory neurotransmission. Patch-clamp electrophysiology measures Cl⁻ currents in cultured neurons, while fluorescent probes (e.g., MQAE) quantify intracellular Cl⁻ concentrations. Knockout models (e.g., NKCC1-deficient mice) elucidate Cl⁻ transport mechanisms .

How do chloride-binding additives influence diffusion kinetics in cementitious materials?

Advanced Research Question
Binders like slag or fly ash reduce free Cl⁻ by forming Friedel’s salt (3CaO·Al₂O₃·CaCl₂·10H₂O). Experimental setups involve:

• Mix Design : Partial cement substitution (20–50% slag).
• Testing : ASTM C1202 charge passed (Coulombs) and pore solution analysis via IC.
• Modeling : Binding isotherms (e.g., Langmuir) to predict equilibrium Cl⁻ concentrations .